NSC-658497

• CAS: 909197-38-2

Core Science & Biosynthesis

NSC-658497 mechanism of action in Ras signaling

An In-depth Technical Guide on the Mechanism of Action of NSC-658497 in Ras Signaling

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NSC-658497 is a small-molecule inhibitor that targets the Ras signaling pathway, a critical regulator of cell proliferation, differentiation, and survival. Aberrant Ras signaling is a hallmark of many human cancers, making it a key target for therapeutic intervention. This document provides a comprehensive technical overview of the mechanism of action of NSC-658497, focusing on its interaction with the Ras guanine nucleotide exchange factor (GEF), SOS1. We will detail its inhibitory effects, present quantitative data from key experiments, outline the methodologies used for its characterization, and provide visual representations of the signaling pathways and experimental workflows.

Core Mechanism of Action: Targeting the SOS1-Ras Interface

The primary mechanism of action of NSC-658497 is the direct inhibition of Son of Sevenless 1 (SOS1), a major GEF that facilitates the activation of Ras proteins.[1][2][3][4] Ras proteins function as molecular switches, cycling between an inactive GDP-bound state and an active GTP-bound state. SOS1 catalyzes the exchange of GDP for GTP, thereby turning Ras "on".

NSC-658497 acts as a competitive inhibitor by binding to the catalytic site of SOS1.[1][2] This binding event physically obstructs the interaction between SOS1 and Ras, preventing the nucleotide exchange process.[1][2] As a result, Ras remains locked in its inactive, GDP-bound form, and downstream signaling cascades are suppressed.[1]

Signaling Pathway Inhibition

By preventing the activation of Ras, NSC-658497 effectively blocks the initiation of downstream signaling pathways that are crucial for cell growth and proliferation. The two major pathways affected are:

• The MAPK/ERK Pathway: Inhibition of Ras activation leads to a dose-dependent reduction in the phosphorylation of ERK1/2.[1]

• The PI3K/AKT Pathway: Similarly, the phosphorylation of AKT, a key component of the PI3K pathway, is also dose-dependently inhibited by NSC-658497.[1]

Notably, NSC-658497's inhibitory action is selective. It does not affect the upstream activation of EGFR nor the activity of other related GTPases such as R-Ras and Rac1, highlighting its specificity for the SOS1-Ras signaling axis.[1]

Caption: Mechanism of NSC-658497 Action in the Ras Signaling Pathway.

Quantitative Data Summary

The inhibitory potency of NSC-658497 has been quantified through various biochemical and biophysical assays. The key parameters are summarized in the tables below.

Table 1: Biochemical Activity of NSC-658497

Assay Description	Target	IC50 Value (µM)	Reference
Inhibition of SOS1-catalyzed BODIPY-FL GDP dissociation	H-Ras	22.2	[5]
Inhibition of SOS1-catalyzed BODIPY-TR GTP loading	H-Ras	40.8	[5]
Blocking of SOS1-catalyzed binding to Ras	Ras	15.4	[6]

Table 2: Binding Affinity of NSC-658497

Assay Description	Target Protein	Binding Affinity (Kd) (µM)	Reference
Microscale Thermophoresis	SOS1	~7.0	[1][5]

Experimental Protocols

The characterization of NSC-658497 involved a series of key experiments to elucidate its mechanism of action, from biochemical validation to cellular effects.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. broadpharm.com [broadpharm.com]
• 4. NSC 658497| CAS 909197-38-2 [dcchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unveiling the Inhibition of SOS1: A Technical Guide to the Binding Affinity of NSC-658497

For Immediate Release

This technical guide provides an in-depth analysis of the binding affinity and inhibitory mechanism of NSC-658497, a small molecule inhibitor targeting the Son of Sevenless 1 (SOS1), a critical guanine nucleotide exchange factor (GEF) for Ras GTPases. This document is intended for researchers, scientists, and drug development professionals engaged in the study of Ras signaling pathways and the development of novel cancer therapeutics.

Core Findings: Binding Affinity of NSC-658497 to SOS1

NSC-658497 has been identified as a direct inhibitor of SOS1, demonstrating a binding affinity in the low micromolar range. The key quantitative measure of this interaction is the dissociation constant (Kd), which has been determined through biophysical assays.

Parameter	Value	Method	Reference
Dissociation Constant (Kd)	7.0 µM	Microscale Thermophoresis (MST)	[1]

This data indicates a direct and moderately potent interaction between NSC-658497 and the catalytic domain of SOS1. Further studies have confirmed that NSC-658497 acts as a competitive inhibitor, effectively disrupting the interaction between SOS1 and H-Ras.[1] The inhibitor's site of action has been mapped to the catalytic site of SOS1.[1]

Experimental Protocols

To ensure the reproducibility and further investigation of NSC-658497's interaction with SOS1, detailed experimental protocols for the key assays are provided below.

Microscale Thermophoresis (MST) for Kd Determination

Microscale thermophoresis is a powerful technique to quantify biomolecular interactions in solution.[2][3] The binding of a ligand to a fluorescently labeled target protein alters the thermophoretic movement of the complex, which is detected and used to calculate the binding affinity.

Experimental Workflow:

Figure 1. Workflow for determining the Kd of NSC-658497 and SOS1 using Microscale Thermophoresis.

Protocol:

• Protein Preparation: Purified his6-tagged catalytic domain of SOS1 (SOS1-cat) is labeled with an amine-reactive fluorescent dye (e.g., NT-647).[1]

• Ligand Preparation: A serial dilution of NSC-658497 is prepared in the assay buffer. The concentrations used in the original study ranged from 0.006 to 100 µM.[1]

• Binding Reaction: A constant concentration of the labeled his6-SOS1-cat (100 nM) is incubated with the different concentrations of NSC-658497.[1]

• MST Measurement: The samples are loaded into standard capillaries, and the thermophoretic movement is measured using an MST instrument (e.g., Monolith NT.115).

• Data Analysis: The changes in thermophoresis are plotted against the ligand concentration, and the data is fitted using a nonlinear regression model to determine the dissociation constant (Kd).[1]

BODIPY-FL-GDP Dissociation Assay

This assay measures the ability of SOS1 to catalyze the exchange of GDP for GTP on Ras. The displacement of a fluorescently labeled GDP analog (BODIPY-FL-GDP) from Ras upon the addition of excess unlabeled GTP is monitored. Inhibitors of the SOS1-Ras interaction will slow down this exchange process.

Experimental Workflow:

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microscale Thermophoresis Quantifies Biomolecular Interactions under Previously Challenging Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microscale Thermophoresis as a Tool to Study Protein Interactions and Their Implication in Human Diseases | MDPI [mdpi.com]

Unveiling SOS1 Function: A Technical Guide to the Chemical Probe NSC-658497

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the use of NSC-658497 as a chemical probe to investigate the function of Son of Sevenless 1 (SOS1), a critical guanine nucleotide exchange factor (GEF) for Ras GTPases. Understanding the intricacies of SOS1-mediated signaling is paramount in deciphering cellular proliferation, differentiation, and the pathogenesis of various cancers. NSC-658497 serves as a valuable tool for these investigations by competitively inhibiting the SOS1-Ras interaction.[1][2][3][4]

Introduction to SOS1 and the Role of NSC-658497

SOS1 is a key activator of Ras proteins, which act as molecular switches in critical signaling pathways, including the RAS/MAPK cascade that governs cell growth and division.[5] By facilitating the exchange of GDP for GTP on Ras, SOS1 turns Ras "on," initiating a cascade of downstream signaling events. Dysregulation of SOS1 activity is implicated in developmental disorders like Noonan syndrome and various cancers.[5]

NSC-658497 is a small molecule inhibitor that directly binds to the catalytic site of SOS1.[1][3] This binding competitively prevents the interaction between SOS1 and Ras, thereby inhibiting the nucleotide exchange and keeping Ras in its inactive, GDP-bound state.[1][2][3][4] This targeted inhibition allows for the specific interrogation of SOS1 function in cellular processes.

Quantitative Data for NSC-658497

The efficacy of NSC-658497 as a selective SOS1 inhibitor has been quantified through various biochemical and biophysical assays. The following tables summarize the key quantitative data for NSC-658497 and some of its structural analogs.

Table 1: Binding Affinity and Inhibitory Potency of NSC-658497

Parameter	Value	Assay Method	Reference
IC50 (BODIPY-FL-GDP dissociation)	15.4 µM	SOS1-mediated nucleotide exchange	[6]
IC50 (BODIPY-FL-GDP dissociation)	22.2 µM	SOS1-mediated nucleotide exchange	[7]
IC50 (BODIPY-TR-GTP loading)	40.8 µM	SOS1-mediated nucleotide exchange	[7]
Kd (SOS1 binding)	~7.0 µM	Microscale Thermophoresis	[7][8]

Table 2: Structure-Activity Relationship (SAR) of NSC-658497 Analogs

IC50 values were determined using the BODIPY-FL-GDP dissociation assay with 50 nM SOS1-cat and 2 µM H-Ras.[5]

Compound Group	Analog	IC50 (µM) (mean ± SEM, N=3)
Group A (Benzopyran Moiety Alterations)	NSC-658497	15.4 ± 2.1
Analog A1	> 100
Analog A2	45.2 ± 5.6
Group B (Rhodanine Core Alterations)	Analog B1	> 100
Analog B2	68.3 ± 7.9
Group C (Nitrophenyl Moiety Alterations)	Analog C1	48.1 ± 6.3
Analog C2	25.7 ± 3.8

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, generated using the DOT language, illustrate the SOS1 signaling pathway and a typical experimental workflow for evaluating NSC-658497.

Caption: SOS1 Signaling Pathway and Point of Inhibition by NSC-658497.

Caption: Experimental Workflow for Characterizing NSC-658497.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the inhibitory activity of NSC-658497.

SOS1-mediated Nucleotide Exchange Assays

These assays measure the ability of NSC-658497 to inhibit the SOS1-catalyzed exchange of fluorescently labeled guanine nucleotides on H-Ras.

A. BODIPY-FL-GDP Dissociation Assay [5]

• Reagents and Materials:

  • Purified his6-SOS1-cat (catalytic domain)

  • Purified his6-H-Ras (aa 1-166) pre-loaded with BODIPY-FL-GDP

  • GTP solution (100 µM final concentration)

  • NSC-658497 dissolved in DMSO

  • Assay Buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl, 5 mM MgCl2)

  • 384-well black plate

• Procedure:

  • Add 9 µl of 50 nM his6-SOS1-cat to each well.

  • Add 10 µl of 100 µM GTP to each well.

  • Add varying concentrations of NSC-658497 (or DMSO as a control) to the wells (final DMSO concentration should be 1%).

  • Incubate the plate for 10 minutes at room temperature with gentle shaking.

  • Initiate the reaction by adding 8 µl of 2 µM his6-H-Ras-BODIPY-FL-GDP.

  • Monitor the decrease in fluorescence (excitation 485 nm, emission 520 nm) over time (e.g., every 30 seconds for 30 minutes) using a plate reader.

  • Calculate the rate of GDP dissociation and determine the IC50 value for NSC-658497.

B. BODIPY-TR-GTP Loading Assay [5]

• Reagents and Materials:

  • Purified his6-SOS1-cat

  • Purified nucleotide-free his6-H-Ras (aa 1-166)

  • BODIPY-TR-GTP

  • NSC-658497 dissolved in DMSO

  • Assay Buffer

  • 384-well black plate

• Procedure:

  • Add 9 µl of 100 nM his6-SOS1-cat to each well.

  • Add varying concentrations of NSC-658497 (or DMSO control).

  • Incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding a mixture of 2 µM nucleotide-free H-Ras and BODIPY-TR-GTP.

  • Monitor the increase in fluorescence (excitation 580 nm, emission 620 nm) over time.

  • Calculate the rate of GTP loading and determine the IC50 value.

Ras Activation Assay (GST-Raf1 Pulldown)

This assay determines the levels of active, GTP-bound Ras in cells treated with NSC-658497.[5]

• Reagents and Materials:

  • Cell line of interest (e.g., NIH 3T3)

  • NSC-658497

  • Epidermal Growth Factor (EGF)

  • Lysis Buffer (e.g., 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1% NP-40, 5% glycerol, protease and phosphatase inhibitors)

  • GST-Raf1-RBD (Ras Binding Domain) beads

  • SDS-PAGE gels and Western blotting reagents

  • Anti-pan-Ras antibody

• Procedure:

  • Seed cells and grow to desired confluency.

  • Serum-starve the cells overnight.

  • Pre-treat cells with varying concentrations of NSC-658497 for 2 hours.

  • Stimulate cells with 50 ng/mL EGF for 5 minutes.

  • Lyse the cells on ice and clarify the lysates by centrifugation.

  • Incubate a portion of the cell lysate with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

  • Wash the beads three times with Lysis Buffer.

  • Elute the bound proteins by boiling in SDS-PAGE sample buffer.

  • Analyze the eluted proteins by Western blotting using an anti-pan-Ras antibody.

  • Quantify the band intensities to determine the relative amount of active Ras.

Cell Proliferation Assay (MTS)

This colorimetric assay measures the effect of NSC-658497 on cell viability and proliferation.[5]

• Reagents and Materials:

  • Cell line of interest (e.g., DU-145, PC-3)

  • NSC-658497

  • Complete cell culture medium

  • MTS reagent

  • 96-well clear plate

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density.

  • Allow cells to adhere overnight.

  • Treat the cells with varying concentrations of NSC-658497 (or DMSO control).

  • Incubate for the desired period (e.g., 3 days), changing the medium with fresh inhibitor every 24 hours.

  • Add MTS reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a plate reader.

  • Calculate the percentage of cell proliferation relative to the DMSO-treated control.

Conclusion

NSC-658497 is a well-characterized and effective chemical probe for studying SOS1 function. Its ability to competitively inhibit the SOS1-Ras interaction provides a specific means to dissect the role of SOS1 in various signaling pathways and cellular processes. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers to utilize NSC-658497 in their investigations into Ras-driven pathologies and for the development of novel therapeutic strategies targeting the SOS1-Ras axis.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. resources.novusbio.com [resources.novusbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NSC 658497| CAS 909197-38-2 [dcchemicals.com]

The Differential Impact of NSC-658497 on Wild-Type versus Mutant Ras: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the small molecule inhibitor NSC-658497 and its distinct effects on wild-type (WT) and mutant Ras signaling pathways. This document is intended for researchers, scientists, and drug development professionals actively engaged in oncology and signal transduction research.

Executive Summary

NSC-658497 has been identified as a potent inhibitor of Son of Sevenless 1 (SOS1), a crucial guanine nucleotide exchange factor (GEF) responsible for the activation of Ras proteins. This inhibitory action is highly selective for signaling pathways driven by wild-type Ras, which are dependent on GEF-mediated activation. In contrast, cancer cells harboring constitutively active oncogenic Ras mutations are largely insensitive to NSC-658497. This differential effect underscores the potential of targeting Ras GEFs as a therapeutic strategy for tumors with a wild-type Ras status but aberrant upstream signaling. This guide summarizes the quantitative data, details the experimental methodologies used to ascertain these findings, and provides visual representations of the underlying molecular mechanisms and experimental workflows.

Mechanism of Action: Targeting the Ras Activator, Not Ras Itself

NSC-658497 functions by binding to the catalytic site of SOS1, competitively inhibiting the interaction between SOS1 and Ras.[1] This prevents the exchange of GDP for GTP on wild-type Ras, thereby locking it in an inactive state. Consequently, downstream signaling cascades, such as the RAF-MEK-ERK and PI3K-AKT pathways, are suppressed.

Oncogenic Ras mutants, such as H-Ras G12V, possess intrinsic GTPase activity deficiencies that render them constitutively active, independent of SOS1-mediated nucleotide exchange. As a result, NSC-658497 does not affect the signaling output in cells driven by these mutant Ras proteins.[1]

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Cellular Targets of NSC-658497: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC-658497 has emerged as a significant small molecule inhibitor in the study of Ras signaling pathways, which are frequently dysregulated in human cancers. This technical guide provides an in-depth overview of the cellular targets and mechanism of action of NSC-658497. Through a comprehensive review of published literature, we detail the experimental protocols used to identify its primary target and characterize its effects on downstream signaling and cell proliferation. Quantitative data are summarized in structured tables for clear comparison, and key signaling pathways and experimental workflows are visualized using diagrams. This document serves as a valuable resource for researchers investigating Ras-dependent cancers and the development of targeted therapeutics.

Introduction

The Ras family of small GTPases (H-Ras, K-Ras, and N-Ras) are critical regulators of intracellular signaling networks that control cell proliferation, differentiation, and survival. The activation state of Ras is controlled by guanine nucleotide exchange factors (GEFs), which catalyze the exchange of GDP for GTP, leading to the activation of downstream effector pathways such as the Raf-MEK-ERK and PI3K-AKT cascades.[1] The Son of Sevenless (SOS1) protein is a major GEF for Ras, transducing signals from receptor tyrosine kinases (RTKs) to Ras.[2] Given the high prevalence of activating Ras mutations and the dysregulation of upstream activators in cancer, targeting the Ras signaling pathway has been a long-standing goal in drug discovery. NSC-658497 was identified through a rational design approach, coupling virtual screening with experimental validation, as a potent inhibitor of the SOS1-mediated activation of Ras.[2][3]

Primary Cellular Target: SOS1

The primary cellular target of NSC-658497 is the guanine nucleotide exchange factor SOS1.[1][2][3] NSC-658497 directly binds to the catalytic site of SOS1, competitively inhibiting its interaction with Ras.[2][3] This prevents the exchange of GDP for GTP on Ras, thereby locking Ras in its inactive state.

Binding Affinity and Inhibition Potency

The interaction between NSC-658497 and SOS1 has been quantified through various biochemical assays.

Parameter	Value	Assay	Reference
IC50 (SOS1-catalyzed BODIPY-FL GDP dissociation from H-Ras)	15.4 µM	In vitro fluorescence-based GEF assay	[1]
IC50 (SOS1-catalyzed FL-GDP dissociation from Ras)	22.2 µM	In vitro fluorescence-based GEF assay	[4]
IC50 (SOS1-catalyzed TR-GTP loading of Ras)	40.8 µM	In vitro fluorescence-based GEF assay	[4]
Kd (NSC-658497 binding to SOS1-cat)	~7.0 µM	Microscale Thermophoresis	[3][4]

Mechanism of Action and Downstream Effects

By inhibiting SOS1, NSC-658497 effectively blocks the activation of Ras and its downstream signaling pathways. This has been demonstrated in various cellular contexts, leading to the inhibition of cell proliferation, particularly in cancer cells with wild-type Ras.[1][3]

Inhibition of Ras-GTP Loading

NSC-658497 dose-dependently inhibits the loading of GTP onto Ras in cells stimulated with epidermal growth factor (EGF), a potent activator of the SOS1-Ras axis.[1]

Attenuation of Downstream Signaling

The inhibition of Ras activation by NSC-658497 leads to a reduction in the phosphorylation and activation of key downstream effectors in the MEK-ERK and PI3K-AKT pathways.

Cell Line	Treatment	Effect on p-ERK1/2	Effect on p-AKT	Reference
NIH/3T3	NSC-658497 (0-100 µM) for 2h, then EGF (50 ng/mL)	Dose-dependent inhibition	Dose-dependent inhibition	[1]
PC-3	NSC-658497 (0-60 µM) for 2h	Dose-dependent inhibition	Dose-dependent inhibition	[1]
DU-145	NSC-658497 (0-60 µM) for 2h	Dose-dependent inhibition	Dose-dependent inhibition	[1]

Inhibition of Cell Proliferation

The blockade of these critical pro-proliferative signaling pathways by NSC-658497 translates into a dose-dependent inhibition of cell growth in various cancer cell lines.

Cell Line	Treatment Duration	Effect	Reference
PC-3	3 days	Dose-dependent inhibition of proliferation	[1]
DU-145	3 days	Dose-dependent inhibition of proliferation	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the cellular targets and mechanism of action of NSC-658497.

In Vitro SOS1 Guanine Nucleotide Exchange Factor (GEF) Assay

This assay measures the ability of NSC-658497 to inhibit the SOS1-catalyzed exchange of fluorescently labeled GDP (BODIPY-FL-GDP) for unlabeled GTP on H-Ras.

Materials:

• Purified recombinant His-tagged SOS1 catalytic domain (SOS1-cat)

• Purified recombinant His-tagged H-Ras (amino acids 1-166)

• BODIPY-FL-GDP

• GTP

• Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 50 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• NSC-658497

• DMSO (vehicle control)

• 384-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a reaction mixture containing assay buffer and purified His-SOS1-cat (e.g., 50 nM final concentration).[3]

• Add DMSO (vehicle control) or varying concentrations of NSC-658497 to the wells and incubate for 10 minutes at room temperature.[3]

• Prepare H-Ras pre-loaded with BODIPY-FL-GDP.

• Initiate the exchange reaction by adding the H-Ras-BODIPY-FL-GDP complex (e.g., 2 µM final concentration) and a vast excess of unlabeled GTP (e.g., 100 µM final concentration) to the wells.[3]

• Immediately measure the decrease in fluorescence intensity over time using a plate reader (Excitation: ~485 nm, Emission: ~520 nm). The dissociation of BODIPY-FL-GDP from H-Ras results in a decrease in fluorescence.

• Calculate the initial rate of nucleotide exchange for each concentration of NSC-658497.

• Plot the percentage of inhibition against the logarithm of the NSC-658497 concentration and determine the IC50 value using non-linear regression.

Active Ras Pull-Down Assay

This assay is used to determine the levels of active, GTP-bound Ras in cells treated with NSC-658497.

Materials:

• Cell culture medium, serum, and supplements

• NSC-658497

• EGF (or other stimuli)

• Lysis Buffer (e.g., 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1% NP-40, 5% glycerol, protease and phosphatase inhibitors)

• GST-Raf1-RBD (Ras Binding Domain) fusion protein coupled to glutathione-agarose beads

• Wash Buffer (lysis buffer without protease/phosphatase inhibitors)

• SDS-PAGE sample buffer

• Anti-Ras antibody

• Western blotting equipment and reagents

Procedure:

• Seed cells (e.g., NIH/3T3) and grow to the desired confluency.

• Serum-starve the cells overnight.

• Pre-treat the cells with varying concentrations of NSC-658497 or DMSO for 2 hours.[3]

• Stimulate the cells with EGF (e.g., 50 ng/mL) for 5-10 minutes.[3]

• Wash the cells with ice-cold PBS and lyse them on ice with lysis buffer.

• Clarify the lysates by centrifugation.

• Incubate a portion of the cell lysate with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

• Analyze the eluted proteins and a sample of the total cell lysate by SDS-PAGE and Western blotting using an anti-Ras antibody to detect the amount of active Ras pulled down.

Cell Proliferation (MTS) Assay

This colorimetric assay measures cell viability and proliferation by quantifying the metabolic activity of living cells.

Materials:

• Cell culture medium, serum, and supplements

• NSC-658497

• 96-well cell culture plates

• MTS reagent (containing a tetrazolium salt and an electron coupling reagent)

• Microplate reader

Procedure:

• Seed cells (e.g., PC-3, DU-145) in a 96-well plate at a predetermined density.

• Allow the cells to adhere overnight.

• Treat the cells with a serial dilution of NSC-658497 or DMSO (vehicle control).

• Incubate the cells for the desired period (e.g., 3 days).[1]

• Add MTS reagent to each well according to the manufacturer's instructions.

• Incubate the plate at 37°C for 1-4 hours, allowing metabolically active cells to convert the MTS tetrazolium salt into a colored formazan product.

• Measure the absorbance of the formazan product at ~490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the dose-response curve to determine the IC50 for cell proliferation inhibition.

Visualizations

Signaling Pathway

Caption: SOS1-Ras Signaling Pathway and the inhibitory action of NSC-658497.

Experimental Workflow: Identifying SOS1 Inhibitors

Caption: Workflow for the identification and characterization of NSC-658497.

Conclusion

NSC-658497 is a well-characterized small molecule inhibitor that specifically targets the guanine nucleotide exchange factor SOS1. By binding to the catalytic site of SOS1, it competitively inhibits the SOS1-Ras interaction, leading to the suppression of Ras activation and the subsequent attenuation of downstream pro-proliferative signaling pathways. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers utilizing NSC-658497 as a tool to investigate Ras-dependent cellular processes and for those in the field of drug development seeking to design novel anti-cancer therapeutics targeting the Ras signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Downstream Effects of NSC-658497 on the MAPK Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC-658497 is a small molecule inhibitor that effectively targets the guanine nucleotide exchange factor SOS1 (Son of Sevenless 1), a critical upstream activator of the Ras GTPase. By competitively disrupting the SOS1-Ras interaction, NSC-658497 abrogates Ras activation, leading to a significant downstream attenuation of the MAPK/ERK signaling cascade. This technical guide provides a comprehensive overview of the mechanism of action of NSC-658497, its downstream effects on the MAPK pathway, and the resulting impact on cancer cell proliferation. Detailed experimental protocols and quantitative data are presented to offer a thorough resource for researchers in oncology and signal transduction.

Introduction

The Ras-Raf-MEK-ERK (MAPK) signaling pathway is a central regulator of cell proliferation, differentiation, and survival.[1] Dysregulation of this pathway, often through activating mutations in Ras or upstream components, is a hallmark of many human cancers.[1] SOS1, a guanine nucleotide exchange factor (GEF), plays a pivotal role in activating Ras by catalyzing the exchange of GDP for GTP.[2] Consequently, inhibiting the SOS1-Ras interaction presents a compelling therapeutic strategy to suppress oncogenic Ras signaling.

NSC-658497 has been identified as a potent inhibitor of SOS1.[2] This document details the downstream consequences of SOS1 inhibition by NSC-658497, with a specific focus on the MAPK pathway.

Mechanism of Action of NSC-658497

NSC-658497 functions by binding to the catalytic site of SOS1, thereby preventing its interaction with Ras.[2] This competitive inhibition blocks the SOS1-mediated exchange of GDP for GTP on Ras, effectively locking Ras in its inactive, GDP-bound state. The direct consequence is a reduction in the pool of active, GTP-bound Ras available to engage and activate downstream effector proteins, most notably Raf kinases, which are the entry point to the MAPK cascade.

Figure 1. Mechanism of NSC-658497 Action.

Quantitative Analysis of NSC-658497 Activity

The efficacy of NSC-658497 has been quantified at multiple stages of the signaling cascade, from direct target engagement to downstream cellular effects.

Table 1: Biochemical and Cellular Activity of NSC-658497

Parameter	Method	Value	Cell Line/System	Reference
SOS1 Binding (Kd)	Microscale Thermophoresis	~7.0 µM	Purified His6-SOS1-cat	[3]
SOS1 GEF Inhibition (IC50)	BODIPY-FL-GDP Dissociation Assay	~22.2 µM	In vitro	[3]
SOS1-Ras Interaction Inhibition (IC50)	HTRF-based Nucleotide Exchange Assay	15.4 µM	In vitro	[4]
Cell Proliferation Inhibition (Qualitative)	MTS Assay	Dose-dependent	NIH/3T3, HeLa, DU-145, PC-3	[1]

Downstream Effects on the MAPK Pathway

Treatment of cancer cells with NSC-658497 leads to a dose-dependent reduction in the phosphorylation of key MAPK pathway components.

Inhibition of ERK Phosphorylation

A primary downstream consequence of SOS1 inhibition by NSC-658497 is the suppression of ERK1/2 phosphorylation (p-ERK). By preventing Ras activation, NSC-658497 effectively blocks the signal transmission down the Raf-MEK-ERK cascade. This has been demonstrated in various cell lines, including NIH/3T3 fibroblasts and prostate cancer cells (DU-145 and PC-3).[1]

Table 2: Dose-Dependent Inhibition of p-ERK by NSC-658497 in Prostate Cancer Cells

Cell Line	NSC-658497 Concentration	Observed Effect on p-ERK Levels	Reference
DU-145	10 µM	Partial Inhibition	[1]
DU-145	20 µM	Strong Inhibition	[1]
DU-145	40 µM	Complete Inhibition	[1]
PC-3	10 µM	Partial Inhibition	[1]
PC-3	20 µM	Strong Inhibition	[1]
PC-3	40 µM	Complete Inhibition	[1]

Note: The table reflects the qualitative descriptions of dose-dependent inhibition from the source. Precise percentage inhibition values were not provided.

Figure 2. Downstream Signaling Inhibition by NSC-658497.

Effects on Cell Proliferation

The inhibition of the MAPK pathway by NSC-658497 translates to a significant reduction in cancer cell proliferation. This effect is also dose-dependent and has been observed in multiple cancer cell lines.[1]

Table 3: Effect of NSC-658497 on Cancer Cell Proliferation

Cell Line	NSC-658497 Concentration	Effect on Proliferation	Reference
DU-145	10 - 40 µM	Dose-dependent inhibition	[1]
PC-3	10 - 40 µM	Dose-dependent inhibition	[1]
NIH/3T3	10 - 40 µM	Dose-dependent inhibition	[1]
HeLa	10 - 40 µM	Dose-dependent inhibition	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of NSC-658497's effects.

Western Blotting for ERK Phosphorylation

This protocol is for the detection of phosphorylated ERK (p-ERK) and total ERK in cell lysates.

• Cell Culture and Treatment: Plate cells (e.g., DU-145, PC-3) in 6-well plates and grow to 70-80% confluency. Serum-starve the cells overnight. Pre-treat the cells with desired concentrations of NSC-658497 (e.g., 0, 10, 20, 40 µM) for 2 hours. Stimulate the cells with an appropriate growth factor (e.g., 50 ng/mL EGF) for 5 minutes.

• Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Separate the proteins on a 10% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against p-ERK1/2 (e.g., 1:1000 dilution) overnight at 4°C. Wash the membrane three times with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Stripping and Re-probing: To detect total ERK, strip the membrane and re-probe with an antibody against total ERK1/2.

Figure 3. Western Blotting Workflow.

Cell Proliferation (MTS) Assay

This protocol is for assessing the effect of NSC-658497 on cell viability and proliferation.

• Cell Seeding: Seed cells (e.g., DU-145, PC-3) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow the cells to adhere overnight.

• Compound Treatment: The next day, treat the cells with various concentrations of NSC-658497 (e.g., 0 to 100 µM) in fresh medium. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value.

Conclusion

NSC-658497 is a valuable research tool for studying the role of the SOS1-Ras interaction in cellular signaling. Its ability to potently and specifically inhibit SOS1 leads to a clear and dose-dependent attenuation of the downstream MAPK pathway, as evidenced by the reduction in ERK phosphorylation. This upstream inhibition of the MAPK cascade translates into a significant anti-proliferative effect in cancer cells that are dependent on this pathway for their growth and survival. The data and protocols presented in this guide provide a solid foundation for further investigation into the therapeutic potential of targeting the SOS1-Ras axis in cancer.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The SOS1 Inhibitor NSC-658497: A Technical Guide to its Role in Halting Cancer Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC-658497 has emerged as a significant small molecule inhibitor in the landscape of cancer therapeutics, primarily targeting the proliferation of cancer cells. This technical guide provides an in-depth analysis of NSC-658497, focusing on its mechanism of action, its effects on crucial signaling pathways, and its differential efficacy in various cancer cell lines. Through a comprehensive review of existing research, this document outlines the core molecular interactions of NSC-658497 and presents detailed experimental protocols for its study, aiming to equip researchers with the knowledge to further explore its therapeutic potential.

Introduction

The Ras family of small GTPases (H-Ras, K-Ras, and N-Ras) are critical regulators of intracellular signaling pathways that govern cell proliferation, differentiation, and survival.[1][2] Mutations leading to the constitutive activation of Ras are found in a significant percentage of human cancers, making the Ras signaling cascade a prime target for anti-cancer drug development.[1] One of the key activators of Ras is the Son of Sevenless 1 (SOS1) protein, a guanine nucleotide exchange factor (GEF) that catalyzes the exchange of GDP for GTP on Ras, thereby switching it to its active state.[1][2] NSC-658497 is a small molecule inhibitor that has been identified to specifically target the catalytic activity of SOS1, offering a promising strategy for inhibiting Ras-driven oncogenesis.[2][3]

Mechanism of Action: Inhibition of the SOS1-Ras Interaction

NSC-658497 functions as a competitive inhibitor of the SOS1-Ras interaction.[2][3] It directly binds to the catalytic pocket of SOS1, the same site where Ras binds.[3] This competitive binding prevents SOS1 from accessing and activating Ras, effectively blocking the GDP-GTP exchange and maintaining Ras in its inactive, GDP-bound state.[2][3] Mutagenesis studies have identified specific residues within the SOS1 catalytic site that are crucial for the binding of NSC-658497.[3]

Signaling Pathway Inhibition

By inhibiting SOS1-mediated Ras activation, NSC-658497 effectively downregulates the downstream signaling pathways that are critical for cancer cell proliferation and survival. The two major pathways affected are:

• The Ras-Raf-MEK-ERK (MAPK) Pathway: This pathway is a central regulator of cell proliferation, and its inhibition by NSC-658497 leads to a reduction in the phosphorylation of ERK1/2.[3]

• The Ras-PI3K-AKT Pathway: This pathway is crucial for cell survival and growth. NSC-658497 treatment also results in decreased phosphorylation of AKT.[3]

The dual inhibition of these pathways contributes to the potent anti-proliferative effects of NSC-658497.

Data Presentation: Anti-proliferative Activity

The anti-proliferative activity of NSC-658497 has been evaluated across a panel of human cancer cell lines, notably through the National Cancer Institute's NCI-60 screen. The data reveals a differential sensitivity to the compound, with a notable trend of higher efficacy in cell lines harboring wild-type K-Ras compared to those with oncogenic K-Ras mutations.[3]

Cell Line	Cancer Type	K-Ras Status	GI50 (µM) - NCI-60 Data
HOP-92	Non-Small Cell Lung Cancer	Wild-Type	Sensitive
OVCAR-3	Ovarian Cancer	Wild-Type	Sensitive
A549	Non-Small Cell Lung Cancer	Mutant	Less Sensitive
OVCAR-5	Ovarian Cancer	Mutant	Less Sensitive

Note: Specific GI50 values from the NCI-60 database require direct querying of the Developmental Therapeutics Program (DTP) database. The table indicates the relative sensitivity as reported in the primary literature.

Biochemical assays have determined the half-maximal inhibitory concentration (IC50) of NSC-658497 for SOS1-catalyzed nucleotide exchange to be in the micromolar range.[4]

Assay	Target	IC50 (µM)
BODIPY-FL-GDP Dissociation	SOS1-catalyzed H-Ras nucleotide exchange	~15.4

Experimental Protocols

Cell Proliferation (MTS) Assay

This protocol is used to assess the effect of NSC-658497 on the proliferation of cancer cells.

Materials:

• Cancer cell lines of interest (e.g., DU-145, PC-3)

• Complete growth medium

• NSC-658497 (dissolved in DMSO)

• 96-well plates

• MTS reagent

• Plate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete growth medium.

• Allow the cells to adhere overnight in a humidified incubator at 37°C and 5% CO2.

• The following day, treat the cells with various concentrations of NSC-658497 (e.g., 0, 1, 5, 10, 25, 50 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Incubate the plates for 48-72 hours.

• Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C, or until a color change is apparent.

• Measure the absorbance at 490 nm using a plate reader.

• Calculate the percentage of cell viability relative to the DMSO-treated control cells and determine the GI50 value.

Western Blot Analysis of Signaling Pathways

This protocol is used to detect changes in the phosphorylation status of key proteins in the Ras-ERK and Ras-PI3K pathways following treatment with NSC-658497.

Materials:

• Cancer cell lines

• NSC-658497

• Serum-free medium

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK1/2, anti-ERK1/2, anti-phospho-AKT, anti-AKT, anti-Ras, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate cells and allow them to adhere.

• Serum-starve the cells for 12-24 hours to reduce basal signaling.

• Pre-treat the cells with desired concentrations of NSC-658497 for 2-4 hours.

• Stimulate the cells with a growth factor such as EGF (e.g., 50 ng/mL) for 5-10 minutes to activate the Ras pathway.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Visualizations

References

• 1. Obtaining Vialed and Plated Compounds from the NCI open collection - NCI [dctd.cancer.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Technical Review of NSC-658497: A Small Molecule Inhibitor of the SOS1-Ras Interaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the available literature on NSC-658497, a small molecule compound identified as an inhibitor of Son of Sevenless 1 (SOS1). SOS1 is a crucial guanine nucleotide exchange factor (GEF) that activates Ras proteins, pivotal regulators of intracellular signaling pathways controlling cell proliferation, differentiation, and survival.[1][2][3][4] Aberrant Ras signaling is a hallmark of many human cancers, making its upstream activators like SOS1 attractive targets for therapeutic intervention.[1][2][5] NSC-658497 serves as a proof-of-principle compound for the rational design of small-molecule inhibitors that target the enzymatic activity of Ras GEFs.[1][2]

Core Mechanism of Action: Competitive Inhibition of the SOS1-Ras Interface

SOS1 facilitates the activation of Ras by catalyzing the exchange of bound GDP (inactive state) for GTP (active state).[4] This process is a critical node in transducing signals from receptor tyrosine kinases (RTKs) to the downstream RAS/MAPK and PI3K/AKT signaling cascades.[1][6][7]

NSC-658497 functions by directly binding to the catalytic site of SOS1.[1][2][5] This binding competitively suppresses the interaction between SOS1 and Ras, thereby dose-dependently inhibiting the GEF activity of SOS1.[1][2][5] Mutagenesis and structure-activity relationship (SAR) studies have confirmed that the site of action for NSC-658497 is the catalytic pocket of SOS1.[1][2] This inhibitory action effectively blocks Ras activation and subsequent downstream signaling events.[1][2]

Caption: SOS1-mediated RAS activation pathway and the inhibitory action of NSC-658497.

Quantitative Data Summary

The efficacy of NSC-658497 has been quantified through various biochemical and cellular assays. The data highlights its direct binding to SOS1 and its functional consequences on the RAS signaling pathway.

Table 1: Biochemical Activity and Binding Affinity of NSC-658497

Parameter	Method	Target	Value	Reference
IC₅₀ (GDP Dissociation)	BODIPY-FL GDP Dissociation Assay	SOS1-cat on H-Ras	22.2 µM	[8]
IC₅₀ (GTP Loading)	BODIPY-TR GTP Loading Assay	SOS1-cat on H-Ras	40.8 µM	[8]
Binding Affinity (Kd)	Microscale Thermophoresis (MST)	NSC-658497 to SOS1	7.0 µM	[1][8]
Binding Specificity	Microscale Thermophoresis (MST)	NSC-658497 to H-Ras	No binding detected	[1]

Table 2: Cellular Activity of NSC-658497

Cell Line	Assay	Target/Process	Effect	Reference
NIH 3T3	GST-Raf1 Pull-Down	H-Ras Activation (EGF-stimulated)	Dose-dependent inhibition	[1]
NIH 3T3	Western Blot	p-ERK1/2, p-AKT (EGF-stimulated)	Dose-dependent inhibition	[1]
NIH 3T3	MTS Assay	Cell Proliferation	Dose-dependent inhibition	[1]
HeLa	Western Blot	p-ERK1/2, p-AKT	Dose-dependent inhibition	[1][5]
HeLa	MTS Assay	Cell Proliferation	Dose-dependent inhibition	[1][5]
DU-145 (Prostate Cancer)	MTS Assay	Cell Proliferation	Dose-dependent inhibition	[1][5]
PC-3 (Prostate Cancer)	MTS Assay	Cell Proliferation	Dose-dependent inhibition	[1]

Detailed Experimental Protocols

The characterization of NSC-658497 involved several key experimental procedures to establish its mechanism and efficacy.

Caption: Key experimental workflows for the validation of NSC-658497.

1. SOS1-Catalyzed Nucleotide Exchange Assays These assays measure the ability of NSC-658497 to inhibit the GEF activity of SOS1 on H-Ras.

• BODIPY-FL GDP Dissociation Assay:

  • Principle: Measures the rate of dissociation of a fluorescent GDP analog (BODIPY-FL GDP) from H-Ras, which is accelerated by SOS1. Inhibition is observed as a decrease in the rate of fluorescence change.

  • Protocol: H-Ras (2 µM) is pre-loaded with BODIPY-FL GDP. The reaction is initiated by adding the catalytic domain of SOS1 (SOS1-cat, 50 nM) and a surplus of non-fluorescent GTP in the presence of varying concentrations of NSC-658497 or DMSO (control). Fluorescence is monitored over time.[1]

• BODIPY-TR GTP Loading Assay:

  • Principle: Measures the direct loading of a fluorescent GTP analog (BODIPY-TR GTP) onto H-Ras, catalyzed by SOS1. Inhibition is seen as reduced fluorescence associated with H-Ras.

  • Protocol: The reaction mixture contains H-Ras, SOS1-cat, BODIPY-TR GTP, and varying concentrations of NSC-658497. The increase in fluorescence due to the binding of the fluorescent GTP to H-Ras is measured.[1][8]

2. Microscale Thermophoresis (MST)

• Principle: This technique measures the motion of molecules in a microscopic temperature gradient, which is sensitive to changes in size, charge, or hydration shell. It is used to quantify the binding affinity between NSC-658497 and SOS1.

• Protocol: A constant concentration of fluorescently labeled SOS1 is mixed with a serial dilution of NSC-658497. The samples are loaded into capillaries, and the thermophoretic movement is measured. The change in movement upon binding is used to calculate the dissociation constant (Kd).[1][8]

3. GST-Raf1 Effector Pull-Down Assay

• Principle: This assay quantifies the amount of active, GTP-bound Ras in cells. The Ras-binding domain (RBD) of the Raf1 kinase, fused to GST, is used as bait to specifically pull down Ras-GTP.

• Protocol: Cells (e.g., NIH 3T3) are serum-starved and pre-treated with NSC-658497.[1] They are then stimulated with EGF (50 ng/mL) to activate the Ras pathway.[1] Cell lysates are incubated with GST-Raf1-RBD beads. The pulled-down complex is analyzed by Western blotting using a pan-Ras antibody to detect the amount of activated Ras.[1]

4. Western Blotting for Downstream Signaling

• Principle: Measures the phosphorylation status, and thus activation, of key proteins downstream of Ras, such as ERK and AKT.

• Protocol: Cells are treated as described for the pull-down assay. Total cell lysates are resolved by SDS-PAGE, transferred to a membrane, and probed with specific antibodies against phospho-ERK1/2 (p-ERK1/2) and phospho-AKT (p-AKT). Total ERK and AKT levels are also measured as loading controls.[1]

5. MTS Cell Proliferation Assay

• Principle: A colorimetric assay to measure the number of viable cells. The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan product.

• Protocol: Cancer cell lines (e.g., DU-145, PC-3) are seeded in 96-well plates and grown in the presence of varying concentrations of NSC-658497 or DMSO for a set period (e.g., 3 days).[1] At specified time points, MTS reagent is added, and the absorbance is measured to determine the relative number of viable cells.[1]

Selectivity and Structure-Activity Relationship (SAR)

The selectivity of NSC-658497 is a key aspect of its characterization. Studies have shown that it does not affect the activity of H-Ras-related R-Ras or the Rho GTPase, Rac1, in cells.[1] This suggests a degree of selectivity for the SOS1-Ras signaling axis over other related GTPase pathways.[1]

Furthermore, SAR studies on structural analogs of NSC-658497 have been performed to identify the chemical moieties essential for its inhibitory activity against SOS1.[1][2] This work provides a foundation for the future design of more potent and specific SOS1 inhibitors.

Caption: Logical flow of NSC-658497's inhibitory mechanism on the SOS1-Ras axis.

Conclusion and Future Outlook

NSC-658497 is a well-characterized small molecule inhibitor that targets the guanine nucleotide exchange factor SOS1.[1][2][5] Through direct, low-micromolar binding to the SOS1 catalytic site, it competitively disrupts the SOS1-Ras interaction, leading to the inhibition of Ras activation and its downstream pro-proliferative signaling pathways.[1][5] Its efficacy has been demonstrated in biochemical assays and various cell lines, including those derived from prostate cancer.[1] These studies establish a clear proof of principle for the rational design of inhibitors targeting the enzymatic activity of Ras GEFs.[1][2] NSC-658497 serves as a valuable chemical probe for studying SOS1-dependent signaling and represents a foundational lead compound for the development of novel therapeutics targeting Ras-driven cancers.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SOS1 gene: MedlinePlus Genetics [medlineplus.gov]
• 4. SOS1 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. rupress.org [rupress.org]
• 7. SOS signaling in RAS-mutated cancers | Frederick National Laboratory [frederick.cancer.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for NSC-658497 in In Vitro Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC-658497 is a small molecule inhibitor that targets the Son of Sevenless homolog 1 (SOS1), a crucial guanine nucleotide exchange factor (GEF) responsible for the activation of Ras GTPases.[1][2] Ras proteins are pivotal upstream regulators of multiple signaling cascades, including the Raf-MEK-ERK (MAPK) pathway, which governs fundamental cellular processes like proliferation, differentiation, and survival.[1][3] Dysregulation of the Ras signaling pathway is a hallmark of many human cancers, making its components attractive targets for therapeutic intervention.[2][4]

NSC-658497 acts by binding to the catalytic site of SOS1, competitively inhibiting the interaction between SOS1 and Ras. This blockade prevents the exchange of GDP for GTP on Ras, thereby locking Ras in its inactive state and suppressing downstream signaling.[1][3] While NSC-658497 does not directly inhibit kinases, its action on the upstream activator SOS1 provides a valuable tool for studying the impact of Ras pathway inhibition on downstream kinase activity.

These application notes provide detailed protocols for in vitro kinase assays designed to assess the indirect inhibitory effects of NSC-658497 on the key kinases of the MAPK pathway: Raf, MEK, and ERK.

Mechanism of Action of NSC-658497

The following diagram illustrates the signaling pathway from the Epidermal Growth Factor Receptor (EGFR) to the downstream kinases, highlighting the point of inhibition by NSC-658497.

Figure 1: EGFR-Ras-MAPK signaling pathway and the inhibitory action of NSC-658497 on SOS1.

Quantitative Data for NSC-658497

The following table summarizes the key quantitative data for NSC-658497 based on published literature.

Parameter	Value	Assay Type	Cell Line/System	Reference
IC50 for SOS1 Inhibition	15.4 µM	BODIPY-FL-GDP dissociation assay	Purified H-Ras and SOS1-cat	[5]
Inhibition of Ras-GTP activity	Dose-dependent (0-60 µM)	GST-Raf1 pull-down	PC-3 and DU-145 cells	[5]
Inhibition of p-ERK1/2	Dose-dependent (0-100 µM)	Western Blot	NIH/3T3 cells	[5]
Inhibition of p-Akt	Dose-dependent (0-100 µM)	Western Blot	NIH/3T3 cells	[5]
Inhibition of Cell Proliferation	Dose-dependent (0-60 µM)	MTS assay	PC-3 and DU-145 cells	[5]

Experimental Protocols

The following protocols are designed to assess the activity of key kinases in the MAPK pathway. Since NSC-658497 targets the upstream activator SOS1, its effect on these kinases is indirect. These assays can be used to characterize the downstream consequences of SOS1 inhibition in a cell-free system.

General Experimental Workflow

The general workflow for the in vitro kinase assays is depicted below.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pnas.org [pnas.org]
• 3. Identification of BRAF inhibitors through in silico screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols: NSC-658497

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC-658497 is a small molecule inhibitor that targets the Son of Sevenless 1 (SOS1) protein, a crucial guanine nucleotide exchange factor (GEF) for Ras GTPases. By binding to the catalytic site of SOS1, NSC-658497 competitively inhibits the SOS1-Ras interaction, thereby preventing the exchange of GDP for GTP on Ras and blocking its activation.[1][2] This inhibitory action on the Ras signaling pathway makes NSC-658497 a valuable tool for studying Ras-driven cellular processes and a potential therapeutic agent in cancers characterized by aberrant Ras signaling.[2][3]

These application notes provide detailed protocols for the preparation of NSC-658497 stock solutions and its application in cell-based assays.

Physicochemical and Handling Information

A summary of the key quantitative data for NSC-658497 is provided in the table below for easy reference.

Property	Value
CAS Number	909197-38-2
Molecular Formula	C₂₀H₁₀N₂O₆S₂
Molecular Weight	438.43 g/mol
Appearance	Powder
Solubility	Soluble in DMSO
Storage of Powder	Short-term (days to weeks) at 0-4°C; Long-term (months to years) at -20°C. Store in a dry and dark environment.
Storage of Stock Solution	In DMSO at -20°C for up to 1 month, or at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.[4]
Mechanism of Action	Inhibits SOS1-mediated Ras activation by competitively suppressing the SOS1-Ras interaction.[1][2]
IC₅₀	~15.4 µM in a BODIPY-FL-GDP dissociation assay with SOS1-cat and H-Ras.

Experimental Protocols

Preparation of a 10 mM NSC-658497 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NSC-658497 in dimethyl sulfoxide (DMSO). This concentration is a common starting point for many in vitro experiments.

Materials:

• NSC-658497 powder

• Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• (Optional) Sonicator water bath

Protocol:

• Pre-handling: Before opening, bring the vial of NSC-658497 powder to room temperature to prevent condensation of moisture.

• Weighing: Carefully weigh out the desired amount of NSC-658497 powder using a calibrated analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.384 mg of NSC-658497.

  • Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

  • Mass (mg) = 0.010 mol/L x 0.001 L x 438.43 g/mol x 1000 = 4.384 mg

• Dissolution: Add the appropriate volume of sterile DMSO to the weighed NSC-658497 powder in a sterile microcentrifuge tube. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If complete dissolution is not readily achieved, gentle warming in a 37°C water bath or brief sonication can be used to aid solubilization.[5] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the DMSO stock solution into cell culture medium to prepare a working solution for treating cells. It is crucial to maintain a low final concentration of DMSO in the cell culture to avoid solvent-induced cytotoxicity. A final DMSO concentration of less than 0.5% is generally well-tolerated by most cell lines.[4]

Protocol:

• Thawing the Stock Solution: Thaw an aliquot of the 10 mM NSC-658497 stock solution at room temperature.

• Serial Dilution (Recommended): To avoid precipitation of the compound, it is recommended to perform serial dilutions in sterile cell culture medium.

• Final Dilution: Directly add the desired volume of the stock or serially diluted solution to the pre-warmed cell culture medium to achieve the final desired treatment concentration. For example, to prepare a 10 µM working solution from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium). This results in a final DMSO concentration of 0.1%.

• Control: Always include a vehicle control in your experiments, which consists of cell culture medium containing the same final concentration of DMSO as the treated samples.

• Application: Mix the working solution gently by pipetting and immediately add it to your cells.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the canonical Ras signaling pathway and the point of inhibition by NSC-658497.

Caption: Inhibition of the SOS1-Ras signaling pathway by NSC-658497.

Experimental Workflow Diagram

The following diagram outlines the workflow for preparing NSC-658497 stock and working solutions.

Caption: Workflow for preparing NSC-658497 solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. SOS1-GEF Inhibitor, NSC65849 1PC X 25MG | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. file.selleckchem.com [file.selleckchem.com]
• 5. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Application Notes and Protocols for Cell Viability Assay with NSC-658497 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC-658497 is a small molecule inhibitor that targets Son of Sevenless 1 (SOS1), a guanine nucleotide exchange factor (GEF) crucial for the activation of Ras GTPases.[1][2][3] Ras proteins are key regulators of intracellular signaling pathways that control cell proliferation, differentiation, and survival.[1][3] Dysregulation of the Ras pathway is a hallmark of many human cancers, making its components attractive targets for therapeutic intervention.[3][4]

NSC-658497 binds to the catalytic site of SOS1, competitively inhibiting the SOS1-Ras interaction and suppressing its GEF activity.[1][2][3] This blockade of Ras activation leads to the dose-dependent inhibition of downstream signaling cascades, including the RAF-MEK-ERK and PI3K-AKT pathways, ultimately resulting in reduced cell proliferation.[1][2] Notably, NSC-658497 has shown selectivity in inhibiting the growth of cancer cells with wild-type Ras, suggesting its potential as a targeted therapy.[1]

These application notes provide a detailed protocol for assessing the effect of NSC-658497 on cell viability using a tetrazolium-based colorimetric assay (MTS).

Mechanism of Action: NSC-658497 Signaling Pathway

Caption: NSC-658497 inhibits the SOS1-mediated Ras activation pathway.

Data Presentation

The following table summarizes hypothetical quantitative data from a cell viability assay with NSC-658497 treatment on a cancer cell line (e.g., DU-145 prostate cancer cells) after 72 hours of incubation.

NSC-658497 Concentration (µM)	Mean Absorbance (490 nm)	Standard Deviation	% Cell Viability
0 (DMSO control)	1.250	0.085	100%
1	1.125	0.070	90%
5	0.875	0.065	70%
10	0.625	0.050	50%
25	0.313	0.040	25%
50	0.125	0.025	10%
100	0.063	0.015	5%

Note: This data is illustrative and will vary depending on the cell line, experimental conditions, and incubation time.

Experimental Protocols

A widely used method to assess cell viability is the MTS assay, a colorimetric method for determining the number of viable cells in proliferation or cytotoxicity assays.[1][5] This protocol is adapted from established methods for testing NSC-658497.[1]

MTS Cell Viability Assay Protocol

Materials:

• NSC-658497

• Dimethyl sulfoxide (DMSO)

• Cancer cell line of interest (e.g., DU-145, PC-3)[1]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well clear flat-bottom cell culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Dilute the cell suspension to the desired concentration (e.g., 1,000-2,000 cells/100 µL).[1]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Include wells with medium only for background control.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of NSC-658497 in DMSO.

  • Perform serial dilutions of the NSC-658497 stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Also, prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of NSC-658497 used.

  • Carefully remove the medium from the wells and add 100 µL of the prepared NSC-658497 dilutions or vehicle control to the respective wells.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ humidified incubator.[1]

• MTS Assay:

  • After the incubation period, add 20 µL of MTS reagent directly to each well containing 100 µL of medium.[1][5]

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO₂ humidified incubator.[1][6] The incubation time may need to be optimized depending on the cell type and density.

  • Gently mix the plate on an orbital shaker for 1 minute to ensure homogeneous color development.

• Data Acquisition:

  • Measure the absorbance of each well at 490 nm using a microplate reader.[1][5]

• Data Analysis:

  • Subtract the average absorbance of the medium-only background wells from all other absorbance readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the % cell viability against the log of the NSC-658497 concentration to determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).

Experimental Workflow Diagram

Caption: Workflow for the MTS cell viability assay with NSC-658497.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Compounds can target Ras pathway | MDedge [mdedge.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of NSC-658497 in High-Throughput Screening for SOS1-Ras Interaction Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC-658497 is a small molecule inhibitor that effectively targets the interaction between the Son of Sevenless homolog 1 (SOS1) and Ras proteins.[1][2][3] SOS1 is a crucial guanine nucleotide exchange factor (GEF) that facilitates the activation of Ras by promoting the exchange of GDP for GTP.[1][2] Dysregulation of the Ras signaling pathway is a hallmark of many cancers, making the SOS1-Ras interaction a compelling target for therapeutic intervention. NSC-658497 binds to the catalytic site of SOS1, competitively inhibiting its interaction with Ras and subsequently suppressing downstream signaling pathways, including the MAPK/ERK and PI3K/AKT pathways, which are critical for cell proliferation and survival.[1][4]

These application notes provide a comprehensive overview of the use of NSC-658497 as a reference compound in high-throughput screening (HTS) campaigns designed to identify novel inhibitors of the SOS1-Ras interaction. Detailed protocols for common HTS assay formats are provided to guide researchers in setting up robust and reliable screening platforms.

Mechanism of Action of NSC-658497

NSC-658497 functions as a competitive inhibitor of the SOS1-Ras protein-protein interaction. By occupying the catalytic pocket of SOS1, it prevents the binding of Ras, thereby inhibiting the SOS1-mediated exchange of GDP for GTP on Ras. This leads to a decrease in the active GTP-bound form of Ras and a subsequent reduction in the activation of downstream effector pathways.

Figure 1: Mechanism of NSC-658497 Action.

Quantitative Data for NSC-658497

The following tables summarize the key in vitro and cellular activities of NSC-658497, which are essential for its use as a reference standard in HTS assays.

Parameter	Value	Assay Type	Reference
IC50	15.4 µM	BODIPY-FL-GDP Dissociation Assay	[3]
Kd (SOS1)	7.0 µM	Direct Titration Fluorescence Assay	[1]
Kd (H-Ras)	No binding detected	Direct Titration Fluorescence Assay	[1]

Table 1: In Vitro Biochemical Activity of NSC-658497

Cell Line	Assay Type	Effect	Concentration Range	Reference
NIH/3T3	Western Blot	Dose-dependent inhibition of EGF-stimulated Ras, p-ERK1/2, and p-AKT	0-100 µM	[1]
PC-3 (Prostate)	MTS Proliferation Assay	Dose-dependent inhibition of cell proliferation	0-60 µM	[1]
DU-145 (Prostate)	MTS Proliferation Assay	Dose-dependent inhibition of cell proliferation	0-60 µM	[1]
PC-3 (Prostate)	Western Blot	Dose-dependent inhibition of Ras-GTP, p-ERK1/2, and p-Akt	0-60 µM	[4]
DU-145 (Prostate)	Western Blot	Dose-dependent inhibition of Ras-GTP, p-ERK1/2, and p-Akt	0-60 µM	[4]

Table 2: Cellular Activity of NSC-658497

High-Throughput Screening Experimental Workflow

A typical HTS campaign to identify novel SOS1-Ras interaction inhibitors involves several stages, from primary screening to hit validation and characterization. NSC-658497 serves as a crucial positive control throughout this process to ensure assay performance and to benchmark the potency of newly identified compounds.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for NSC-658497 in Ras-Dependent Signaling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing NSC-658497, a potent and specific inhibitor of Son of Sevenless 1 (SOS1), to investigate Ras-dependent signaling pathways. SOS1 is a crucial guanine nucleotide exchange factor (GEF) that facilitates the activation of Ras, a key molecular switch in cellular signaling. By targeting SOS1, NSC-658497 offers a powerful tool to dissect the intricacies of Ras-driven processes in both normal physiology and disease states, particularly in cancer.

Mechanism of Action

NSC-658497 functions as a competitive inhibitor of the SOS1-Ras interaction.[1][2][3][4] It binds to the catalytic site of SOS1, thereby preventing the exchange of GDP for GTP on Ras.[1][2][3] This action effectively locks Ras in its inactive, GDP-bound state, leading to the suppression of downstream signaling cascades, most notably the Raf-MEK-ERK (MAPK) and PI3K-AKT pathways.[1][2] This targeted inhibition allows for the specific interrogation of signaling events directly regulated by SOS1-mediated Ras activation.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of NSC-658497 from various studies.

Table 1: In Vitro Inhibitory Activity of NSC-658497

Assay Type	Target	Substrate	IC50 Value	Reference
BODIPYFL-GDP Dissociation	SOS1-cat	H-Ras (aa 1-166)	15.4 µM	[2]

Table 2: Cellular Activity of NSC-658497

Cell Line	Assay	Effect	Concentration	Reference
NIH/3T3	Ras Activation (EGF-stimulated)	Inhibition	0-20 µM	[4]
NIH/3T3	p-ERK1/2 & p-AKT (EGF-stimulated)	Inhibition	0-100 µM	[4]
PC-3 (Prostate Cancer)	Proliferation	Inhibition	0-60 µM (3 days)	[4]
DU-145 (Prostate Cancer)	Proliferation	Inhibition	0-60 µM (3 days)	[4]
PC-3 (Prostate Cancer)	Ras-GTP, p-ERK1/2, p-AKT	Inhibition	0-60 µM	[4]
DU-145 (Prostate Cancer)	Ras-GTP, p-ERK1/2, p-AKT	Inhibition	0-60 µM	[4]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway affected by NSC-658497 and a general workflow for its experimental use.

Caption: The Ras/Raf/MEK/ERK and PI3K/AKT signaling pathways initiated by RTK activation and inhibited by NSC-658497.

Caption: A generalized experimental workflow for studying the effects of NSC-658497 on Ras-dependent signaling.

Experimental Protocols

Here are detailed protocols for key experiments to characterize the effects of NSC-658497.

Cell Culture and Treatment

This protocol provides a general guideline for culturing and treating cells with NSC-658497. Specific conditions should be optimized for each cell line.

Materials:

• Cell line of interest (e.g., NIH/3T3, PC-3, DU-145)

• Complete growth medium (specific to the cell line)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• NSC-658497 (stock solution in DMSO)

• DMSO (vehicle control)

• Growth factors (e.g., Epidermal Growth Factor, EGF) if required

• Cell culture plates/flasks

Protocol:

• Cell Seeding:

  • Culture cells in complete growth medium in a 37°C incubator with 5% CO2.

  • When cells reach 70-80% confluency, wash with PBS and detach using Trypsin-EDTA.

  • Resuspend cells in complete growth medium and perform a cell count.

  • Seed cells into appropriate culture plates at a predetermined density and allow them to adhere overnight.

• Serum Starvation (if studying growth factor stimulation):

  • The following day, aspirate the complete growth medium and wash the cells once with serum-free medium.

  • Add serum-free medium and incubate for 12-24 hours to synchronize the cells and reduce basal signaling.

• NSC-658497 Treatment:

  • Prepare working solutions of NSC-658497 and DMSO (vehicle control) in serum-free or complete medium at the desired final concentrations. It is crucial to ensure the final DMSO concentration is consistent across all conditions and typically below 0.1%.

  • Aspirate the medium from the cells and add the medium containing NSC-658497 or vehicle control.

  • Incubate for the desired treatment period (e.g., 2 hours for signaling studies, or up to 72 hours for proliferation assays).

• Growth Factor Stimulation (if applicable):

  • Following NSC-658497 pre-treatment, add the growth factor (e.g., EGF at 50 ng/mL) directly to the medium and incubate for a short period (e.g., 5-10 minutes) to stimulate Ras signaling.

• Harvesting:

  • After treatment and/or stimulation, proceed to harvest the cells for downstream analysis (e.g., cell lysis for Western blotting or Ras activation assays, or analysis for proliferation assays).

Western Blotting for Downstream Signaling

This protocol is for assessing the phosphorylation status of key proteins in the Ras signaling pathway, such as ERK and AKT.

Materials:

• Treated cell lysates

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-p-EGFR, anti-EGFR)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Lysis:

  • After treatment, place the culture plates on ice and wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors) to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentrations for all samples with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Analyze the band intensities to determine the relative phosphorylation levels.

Ras Activation Assay (GTP-Pull-Down)

This assay measures the amount of active, GTP-bound Ras in the cell.

Materials:

• Treated cell lysates

• GST-Raf1-RBD (Ras Binding Domain) beads

• Wash buffer

• Elution buffer (e.g., Laemmli sample buffer)

• Primary antibody (anti-pan-Ras)

Protocol:

• Cell Lysis and Protein Quantification:

  • Follow steps 1 and 2 from the Western Blotting protocol.

• GTP-Ras Pull-Down:

  • Incubate an equal amount of protein lysate from each sample with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads three times with wash buffer.

• Elution and Western Blotting:

  • Resuspend the beads in Laemmli sample buffer and boil for 5 minutes to elute the bound proteins.

  • Centrifuge to pellet the beads and collect the supernatant.

  • Perform SDS-PAGE and Western blotting as described above, using an anti-pan-Ras antibody to detect the amount of pulled-down (active) Ras.

  • Also, run a Western blot on the input lysates to determine the total Ras levels for normalization.

Cell Proliferation Assay (e.g., MTS Assay)

This assay determines the effect of NSC-658497 on cell viability and proliferation.

Materials:

• Cells treated with NSC-658497 in a 96-well plate

• MTS reagent

• Plate reader

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate and treat with a range of NSC-658497 concentrations as described in the Cell Culture and Treatment protocol. Include vehicle-only and untreated controls.

  • Incubate for the desired period (e.g., 24, 48, 72 hours).

• MTS Assay:

  • Add MTS reagent to each well according to the manufacturer's instructions.

  • Incubate the plate at 37°C for 1-4 hours, or until a color change is apparent.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the inhibitor concentration and use a non-linear regression to calculate the IC50 value.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Delivery of NSC-658497

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Extensive literature review indicates that while NSC-658497 has been characterized as a potent in vitro inhibitor of Son of sevenless homolog 1 (SOS1), specific protocols and data regarding its in vivo delivery in animal models have not been published. The following application notes and protocols are therefore based on established methodologies for the in vivo delivery of other small molecule SOS1 inhibitors and provide a comprehensive framework for researchers to design and execute their own preclinical studies with NSC-658497.

Introduction to NSC-658497

NSC-658497 is a small molecule inhibitor that targets the guanine nucleotide exchange factor SOS1.[1] SOS1 plays a critical role in the activation of RAS proteins, which are key components of signaling pathways that regulate cell proliferation, differentiation, and survival.[1] Dysregulation of the RAS pathway is a hallmark of many human cancers, making SOS1 an attractive therapeutic target.[1][2] NSC-658497 has been shown to bind to the catalytic site of SOS1, competitively inhibiting the SOS1-RAS interaction and subsequent RAS activation.[1][2] In vitro studies have demonstrated its dose-dependent efficacy in inhibiting downstream signaling and cell proliferation in various cancer cell lines.[1][2]

Signaling Pathway of NSC-658497 Action

Caption: Mechanism of NSC-658497 as a SOS1 inhibitor in the RAS signaling pathway.

Quantitative Data Summary

Table 1: In Vitro Activity of NSC-658497

Parameter	Value	Cell Lines/Assay Conditions	Reference
SOS1 GEF Activity IC50	15.4 µM	BODIPY-FL-GDP dissociation assay	[3]
SOS1 Binding Kd	~7.0 µM	Microscale thermophoresis	[4]
Cell Proliferation Inhibition	Dose-dependent	NIH/3T3, HeLa, DU-145, PC-3 cells	[3]
Downstream Signaling Inhibition	Dose-dependent	Inhibition of p-ERK1/2 and p-Akt	[3]

Table 2: Preclinical Data for Other SOS1 Inhibitors (for reference)

Compound	Administration Route	Animal Model	Key Findings
BI-3406	Oral	KRAS mutant lung adenocarcinoma mouse model	Well tolerated, antitumor activity as a single agent and in combination with a KRAS G12D inhibitor.[5][6]
Compound 13c	Oral	Mia-paca-2 pancreas xenograft mouse model	Favorable pharmacokinetic profile, 83.0% tumor suppression.[7]
MRTX0902	Oral	Human tumor cell-derived xenograft models	Single-agent anti-proliferative activity.[8]

Experimental Protocols for In Vivo Delivery

The following protocols are generalized for the in vivo evaluation of a novel small molecule SOS1 inhibitor like NSC-658497.

Formulation of NSC-658497 for In Vivo Administration

Objective: To prepare a stable and biocompatible formulation of NSC-658497 suitable for administration to animal models.

Materials:

• NSC-658497 powder

• Vehicle components (e.g., DMSO, PEG300, Tween 80, Saline, Carboxymethylcellulose)

• Sterile, pyrogen-free water

• Sterile filtration unit (0.22 µm)

• Vortex mixer

• Sonicator

Protocol:

• Solubility Testing:

  • Determine the solubility of NSC-658497 in various biocompatible solvents (e.g., DMSO, ethanol, PEG300) to identify a suitable primary solvent.

  • Test the solubility of the compound in different vehicle combinations. A common starting point for oral gavage is 0.5% (w/v) carboxymethylcellulose in water. For intraperitoneal or intravenous injections, a solution containing DMSO, PEG300, Tween 80, and saline is often used.

• Vehicle Preparation (Example for Intraperitoneal Injection):

  • Prepare a vehicle solution of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% sterile saline.

  • Warm the PEG300 slightly to reduce viscosity.

  • Add the DMSO, followed by Tween 80, and finally the saline. Mix thoroughly between each addition.

• NSC-658497 Formulation:

  • Weigh the required amount of NSC-658497 powder.

  • Dissolve the powder in the primary solvent (e.g., DMSO) by vortexing and brief sonication.

  • Slowly add the remaining vehicle components while continuously mixing to avoid precipitation.

  • Once a clear solution is obtained, sterile filter the final formulation using a 0.22 µm syringe filter.

  • Prepare fresh on the day of dosing.

In Vivo Efficacy Study in a Xenograft Mouse Model

Objective: To evaluate the anti-tumor efficacy of NSC-658497 in a subcutaneous xenograft model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or Athymic Nude)

• Cancer cell line with a dysregulated RAS pathway (e.g., NCI-H358, Mia-Paca-2)

• Matrigel

• Calipers

• Animal balance

• Dosing syringes and needles

• Anesthesia (e.g., isoflurane)

• Formulated NSC-658497

• Vehicle control

Protocol:

• Cell Culture and Implantation:

  • Culture the selected cancer cell line under standard conditions.

  • Harvest and resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 107 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width2).

  • When tumors reach an average volume of 100-150 mm3, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Dosing:

  • Administer the formulated NSC-658497 or vehicle control to the respective groups. The route of administration (e.g., oral gavage, intraperitoneal injection) and dosing schedule (e.g., daily, twice daily) should be determined based on preliminary pharmacokinetic and tolerability studies.

  • A starting dose can be estimated from the in vitro IC50 values, though this will require optimization.

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Observe the animals daily for any signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).

• Endpoint and Analysis:

  • The study endpoint may be a predetermined tumor volume, a specific time point, or the observation of significant toxicity.

  • Euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot for downstream signaling markers, immunohistochemistry).

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the vehicle control.

Experimental Workflow Diagram

Caption: A generalized workflow for an in vivo efficacy study of NSC-658497.

Rationale for Proposed In Vivo Studies

The progression from in vitro characterization to in vivo testing is a critical step in the preclinical development of any potential therapeutic agent. The following diagram illustrates the logical basis for conducting in vivo studies with NSC-658497.

Caption: Logical progression for the in vivo evaluation of NSC-658497.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. SOS1 inhibitor BI-3406 shows in vivo antitumor activity akin to genetic ablation and synergizes with a KRASG12D inhibitor in KRAS LUAD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SOS1 inhibitor exerts antitumor efficacy in vivo | BioWorld [bioworld.com]
• 7. Discovery of Orally Bioavailable SOS1 Inhibitors for Suppressing KRAS-Driven Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

NSC-658497 solubility issues and solutions

Welcome to the technical support center for NSC-658497. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing NSC-658497 in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key technical data to address common challenges, with a particular focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is NSC-658497 and what is its mechanism of action?

A1: NSC-658497 is a small molecule inhibitor that targets Son of Sevenless 1 (SOS1), a guanine nucleotide exchange factor (GEF) for Ras GTPases.[1][2][3] It functions by binding to the catalytic site of SOS1, competitively inhibiting the interaction between SOS1 and Ras.[1][3] This dose-dependent inhibition of SOS1's GEF activity prevents the exchange of GDP for GTP on Ras, thereby blocking its activation.[1][2][3] Consequently, downstream signaling pathways mediated by Ras, such as the MAPK/ERK and PI3K/AKT pathways, are suppressed, leading to reduced cell proliferation.[4]

Q2: In what solvent is NSC-658497 soluble?

A2: NSC-658497 is soluble in dimethyl sulfoxide (DMSO).[5] Information regarding its solubility in other common laboratory solvents such as ethanol or DMF is not widely available in the reviewed literature.

Q3: How should I store NSC-658497 powder and stock solutions?

A3: The solid powder form of NSC-658497 should be stored desiccated at 0°C for the short term and -20°C for long-term storage.[5] Stock solutions prepared in DMSO can be stored at -20°C for several months.[5] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes for single-use applications.

Troubleshooting Guide: Solubility Issues

Problem: I am observing precipitation when diluting my NSC-658497 DMSO stock solution into aqueous media (e.g., cell culture medium, PBS).

This is a common issue encountered with hydrophobic compounds like NSC-658497 when transferring them from a high-concentration organic solvent stock to an aqueous environment.

Solutions:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is kept low, ideally below 0.5%, to minimize solvent-induced toxicity and precipitation. A final concentration of 1% DMSO has been used in some published protocols.[4]

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to a large volume of aqueous buffer. Instead, perform serial dilutions in your aqueous medium. This gradual decrease in solvent concentration can help maintain the compound's solubility.

• Vortexing/Mixing: After each dilution step, ensure thorough mixing by vortexing or gentle pipetting to facilitate the dispersion of the compound.

• Temperature: Pre-warming the aqueous medium to the experimental temperature (e.g., 37°C for cell culture) before adding the NSC-658497 stock solution can sometimes improve solubility.

• Sonication: If precipitation persists, brief sonication of the diluted solution in a water bath sonicator may help to redissolve the compound. However, be cautious as this may not be suitable for all experimental setups and could potentially degrade the compound with prolonged exposure.

Data Presentation

Table 1: Solubility and Stock Solution Preparation for NSC-658497 in DMSO

Concentration	Mass of NSC-658497 (for 1 mL of DMSO)	Molar Equivalent
1 mM	0.438 mg	1 µmol
5 mM	2.19 mg	5 µmol
10 mM	4.38 mg	10 µmol
50 mM	21.9 mg	50 µmol

Molecular Weight of NSC-658497: 438.43 g/mol

Experimental Protocols

Protocol 1: Preparation of a 10 mM NSC-658497 Stock Solution in DMSO

Materials:

• NSC-658497 (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated balance

• Pipettes and sterile tips

Methodology:

• Weigh out 4.38 mg of NSC-658497 powder using a calibrated analytical balance.

• Transfer the powder to a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution thoroughly until the NSC-658497 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile tubes.

• Store the aliquots at -20°C for long-term use.

Protocol 2: General Protocol for a Cell-Based Assay

Materials:

• Cells of interest (e.g., NIH/3T3, PC-3, DU-145)[1][4]

• Complete cell culture medium

• NSC-658497 DMSO stock solution (e.g., 10 mM)

• Phosphate-buffered saline (PBS)

• Multi-well cell culture plates

• Assay-specific reagents (e.g., for proliferation, western blotting)

Methodology:

• Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to adhere and grow overnight under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Compound Preparation: On the day of the experiment, thaw an aliquot of the NSC-658497 DMSO stock solution. Prepare serial dilutions of NSC-658497 in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all treatments and controls (typically ≤ 0.5%).

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of NSC-658497. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the cells for the desired treatment period (e.g., 2 hours for signaling studies, 24-72 hours for proliferation assays).[1][4]

• Assay Performance: Following incubation, proceed with the specific downstream assay as per your experimental design (e.g., MTS assay for proliferation, cell lysis for western blot analysis of signaling proteins like p-ERK and p-AKT).[1]

Visualizations

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. abmole.com [abmole.com]
• 5. NSC-658497 ; CAS: 909197-38-2 [aobious.com]

Optimizing NSC-658497 dosage for maximum efficacy

Welcome to the technical support center for NSC-658497, a potent and selective small molecule inhibitor of Son of Sevenless 1 (SOS1). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental design and troubleshooting common issues encountered when working with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NSC-658497?

A1: NSC-658497 is a competitive inhibitor of the guanine nucleotide exchange factor SOS1.[1][2] It binds to the catalytic site of SOS1, preventing the interaction between SOS1 and Ras. This blockage inhibits the exchange of GDP for GTP on Ras, thereby keeping Ras in its inactive state and suppressing downstream signaling pathways crucial for cell proliferation, such as the MAPK/ERK and PI3K/AKT pathways.[3]

Q2: How should I dissolve and store NSC-658497?

A2: NSC-658497 is soluble in dimethyl sulfoxide (DMSO).[4] For short-term storage (days to weeks), it is recommended to store the compound at 0-4°C in a dry, dark environment. For long-term storage (months to years), it should be kept at -20°C.[4]

Q3: What is the selectivity profile of NSC-658497?

A3: NSC-658497 has been shown to be selective for SOS1-mediated Ras signaling. Studies have indicated that it does not significantly affect the activity of the related R-Ras or the Rho family GTPase, Rac1.[1] Additionally, it has demonstrated preferential growth inhibition in cancer cell lines with wild-type K-Ras compared to those with oncogenic K-Ras mutations.[1]

Q4: In which cell lines has NSC-658497 shown efficacy?

A4: NSC-658497 has demonstrated dose-dependent inhibition of cell proliferation in various cell lines, including NIH/3T3 murine fibroblasts, HeLa cells, and prostate cancer cell lines (PC-3 and DU-145).[3] It has also shown sensitivity in non-small cell lung cancer (HOP-92) and ovarian cancer (OVCAR-3) cell lines, particularly those with wild-type K-Ras.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for NSC-658497.

Table 1: Biochemical Activity of NSC-658497

Parameter	Value	Assay Conditions	Reference
IC50	15.4 µM	Inhibition of SOS1-catalyzed BODIPY-FL GDP dissociation from H-Ras	[3]
Kd	7.0 µM	Direct binding to SOS1-cat (Microscale Thermophoresis)	[5]

Table 2: Reported IC50 Values for Cell Proliferation Inhibition

Cell Line	Cancer Type	IC50 (µM)	Assay Duration	Reference
PC-3	Prostate Cancer	Concentration-dependent inhibition observed up to 60 µM	3 days	MedChemExpress Datasheet
DU-145	Prostate Cancer	Concentration-dependent inhibition observed up to 60 µM	3 days	MedChemExpress Datasheet
HOP-92	Non-Small Cell Lung Cancer	Sensitive (Specific IC50 not provided)	NCI-60 Screen	[1]
OVCAR-3	Ovarian Cancer	Sensitive (Specific IC50 not provided)	NCI-60 Screen	[1]

Note: IC50 values can vary between experiments and cell lines due to differing conditions. It is recommended to determine the IC50 for your specific cell line and experimental setup.

Experimental Protocols & Methodologies

Below are detailed protocols for key experiments involving NSC-658497.

Cell Proliferation Assay (MTS-Based)

This protocol is adapted from established methods to determine the effect of NSC-658497 on cell viability.

Materials:

• NSC-658497

• Cell line of interest

• Complete cell culture medium

• 96-well tissue culture plates

• MTS reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1,000-2,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Prepare serial dilutions of NSC-658497 in complete medium. A DMSO control should be included.

• Add the desired concentrations of NSC-658497 or DMSO control to the wells. The final DMSO concentration should be kept constant across all wells and should not exceed 0.5%.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the DMSO-treated control cells.

Ras Activation Assay (GST-Raf1 Pull-Down)

This assay is used to measure the levels of active, GTP-bound Ras in cells treated with NSC-658497.

Materials:

• GST-Raf1-RBD (Ras Binding Domain) beads

• Cell lysis buffer

• Protein concentration assay kit

• GTPγS (positive control)

• GDP (negative control)

• SDS-PAGE and Western blotting reagents

• Anti-Ras antibody

Procedure:

• Plate and treat cells with NSC-658497 as required for your experiment.

• Lyse the cells on ice using an appropriate lysis buffer containing protease inhibitors.

• Clarify the lysates by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Determine the protein concentration of the supernatant.

• (Optional) For positive and negative controls, incubate a portion of the lysate with GTPγS (a non-hydrolyzable GTP analog) or GDP, respectively.[6][7]

• Incubate equal amounts of protein lysate (typically 500 µg - 1 mg) with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

• Wash the beads three times with lysis buffer to remove non-specific binding.

• Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

• Analyze the eluted samples by SDS-PAGE and Western blotting using an anti-Ras antibody to detect the amount of active Ras.

In Vitro SOS1 GEF Activity Assay (BODIPY-FL GDP Dissociation)

This biochemical assay measures the ability of NSC-658497 to inhibit SOS1-catalyzed nucleotide exchange on Ras.

Materials:

• Purified recombinant SOS1 catalytic domain (SOS1-cat)

• Purified recombinant H-Ras

• BODIPY-FL-GDP

• GTP

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• Fluorescence plate reader

Procedure:

• Pre-load H-Ras with BODIPY-FL-GDP in the absence of MgCl2.

• In a 96-well plate, add assay buffer, SOS1-cat (e.g., 50 nM final concentration), and varying concentrations of NSC-658497 or a DMSO control.

• Initiate the exchange reaction by adding the BODIPY-FL-GDP-loaded H-Ras (e.g., 2 µM final concentration) and a high concentration of unlabeled GTP (e.g., 100 µM final concentration).

• Immediately measure the decrease in fluorescence over time using a fluorescence plate reader (Excitation/Emission ~485/520 nm for BODIPY-FL). The dissociation of BODIPY-FL-GDP from Ras upon exchange with GTP leads to a decrease in fluorescence.

• Calculate the initial rate of the reaction for each inhibitor concentration.

• Plot the reaction rates against the inhibitor concentration to determine the IC50 value.

Troubleshooting Guides

Cell-Based Assays

Issue	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells	Uneven cell seeding, edge effects in the plate, inconsistent pipetting.	Ensure a homogenous cell suspension before seeding. Avoid using the outer wells of the plate. Use a multichannel pipette for adding reagents.
Inconsistent IC50 values between experiments	Differences in cell passage number, cell confluency at the time of treatment, incubation times, or reagent batches.	Use cells within a consistent passage number range. Seed cells at the same density and treat them at a similar confluency. Standardize all incubation times. Test new batches of reagents against old ones.
Compound precipitation in media	Poor solubility of NSC-658497 at the tested concentration.	Prepare a concentrated stock solution in 100% DMSO and then dilute it in culture medium. Ensure the final DMSO concentration is low and consistent across all treatments. Visually inspect the media for any precipitate after adding the compound.
Unexpected dose-response curve (e.g., non-sigmoidal)	Off-target effects at high concentrations, compound instability, or complex biological responses.	Test a wider range of concentrations. Check the stability of NSC-658497 in your culture medium over the experiment's duration. Consider multiplexing with assays for apoptosis or cell cycle arrest to understand the cellular response better.

Biochemical and Pull-Down Assays

Issue	Possible Cause(s)	Suggested Solution(s)
Weak or no signal in GST-Raf1 pull-down	Low levels of active Ras in cells, inefficient cell lysis, inactive GST-Raf1-RBD beads, or problems with Western blotting.	Ensure cells are stimulated appropriately to activate Ras. Use a fresh, potent lysis buffer. Check the activity of the beads with a GTPγS-loaded positive control lysate. Optimize antibody concentrations and exposure times for Western blotting.
High background in GST-Raf1 pull-down	Non-specific binding of proteins to the beads, insufficient washing.	Increase the number of wash steps or the stringency of the wash buffer (e.g., by slightly increasing the detergent concentration). Pre-clear the lysate with beads alone before adding the GST-Raf1-RBD beads.
Variability in BODIPY-FL GDP dissociation assay	Inaccurate protein concentrations, photobleaching of the fluorescent dye, or temperature fluctuations.	Accurately determine the concentration of Ras and SOS1. Minimize exposure of the plate to light. Ensure the plate reader maintains a stable temperature.
Incomplete inhibition in competitive assays	Inhibitor concentration is not high enough, or the inhibitor is not stable under assay conditions.[8]	Test a higher range of NSC-658497 concentrations. Verify the stability of the compound in the assay buffer. Ensure that the enzyme concentration is not too high, as this can lead to "tight binding" effects.[8]

Visualizing the Mechanism and Workflow

Signaling Pathway of NSC-658497 Action

Caption: NSC-658497 inhibits SOS1, blocking Ras activation and downstream signaling.

Experimental Workflow for Ras Activation Assay

Caption: Workflow for determining Ras activation levels using a GST-Raf1 pull-down assay.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 5. Dose–response modeling in high-throughput cancer drug screenings: an end-to-end approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. neweastbio.com [neweastbio.com]
• 8. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Potential off-target effects of NSC-658497

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with NSC-658497, a known inhibitor of the Son of Sevenless 1 (SOS1) guanine nucleotide exchange factor (GEF). This guide focuses on addressing potential off-target effects and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NSC-658497?

NSC-658497 is a small molecule inhibitor that targets the catalytic site of SOS1.[1][2][3] By binding to SOS1, it competitively suppresses the interaction between SOS1 and Ras, thereby inhibiting the exchange of GDP for GTP on Ras.[1][2][3] This leads to a dose-dependent reduction in Ras activation and the subsequent inhibition of downstream signaling pathways, including the MAPK (ERK) and PI3K/AKT pathways, which are crucial for cell proliferation.[1][3]

Q2: Has a comprehensive off-target profile for NSC-658497 been published?

As of the latest available information, a comprehensive, kinome-wide off-target screening profile for NSC-658497 has not been published in peer-reviewed literature. Studies have shown some evidence of its selectivity, for instance, it does not appear to affect the activity of the related R-Ras or the more distantly related Rho GTPase, Rac1, in cells.[1] However, the absence of a broad screening panel means that potential off-target interactions with other kinases or cellular proteins cannot be definitively ruled out.

Q3: What are the known on-target effects of NSC-658497 on cellular signaling?

NSC-658497 has been shown to dose-dependently inhibit the activation of Ras in response to stimuli like Epidermal Growth Factor (EGF).[1] Consequently, it suppresses the phosphorylation and activation of downstream effectors such as ERK1/2 and AKT.[1][3] This ultimately leads to the inhibition of cell proliferation in various cell lines, including those derived from prostate, lung, and ovarian cancers, particularly those with wild-type Ras.[1]

Q4: What is the reported potency of NSC-658497?

In biochemical assays, NSC-658497 inhibits SOS1-mediated GDP/GTP exchange with an IC50 of 15.4 µM in a BODIPY-FL-GDP dissociation assay.[3] In cell-based assays, it has been shown to inhibit Ras-GTP activity and downstream signaling in the low micromolar range.[3]

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their experiments with NSC-658497, with a focus on distinguishing on-target from potential off-target effects.

Observed Problem	Potential Cause (On-Target)	Potential Cause (Off-Target)	Recommended Troubleshooting Steps
Unexpectedly high cytotoxicity at low concentrations.	The cell line is highly dependent on the SOS1-Ras signaling pathway for survival.	The compound may be inhibiting other essential kinases or cellular processes.	1. Confirm On-Target Effect: Perform a Western blot to verify the inhibition of p-ERK and p-AKT at the cytotoxic concentrations. 2. Control Experiments: Include a structurally unrelated SOS1 inhibitor (if available) to see if it phenocopies the effect. 3. Rescue Experiment: Attempt to rescue the phenotype by overexpressing a constitutively active form of Ras or a downstream effector. 4. Broad-Spectrum Kinase Profiling: If the effect persists and is suspected to be off-target, consider performing a kinase selectivity screen.
Variability in the inhibition of p-ERK/p-AKT between experiments.	Inconsistent cell density, serum starvation, or timing of stimulation and inhibitor treatment.	Inconsistent compound stability or solubility in media.	1. Standardize Protocol: Ensure consistent cell seeding density, serum starvation duration, and precise timing of all experimental steps. 2. Fresh Compound Dilutions: Prepare fresh dilutions of NSC-658497 from a stock solution for each experiment. 3. Vehicle Control: Always include a vehicle (e.g., DMSO) control to account for any solvent effects. 4. Monitor Cell Health: Ensure cells are healthy and not confluent before starting the experiment.
Inhibition of a signaling pathway not typically associated with Ras.	Crosstalk between the Ras pathway and the observed pathway in the specific cell line.	Direct inhibition of a component in the unexpected signaling pathway.	1. Literature Review: Investigate known crosstalk between the Ras pathway and the observed pathway in your cellular context. 2. Orthogonal Inhibition: Use a different inhibitor targeting the Ras pathway (e.g., a MEK inhibitor) to see if the same effect is observed. 3. In Vitro Kinase Assay: Test the effect of NSC-658497 on the activity of key kinases in the unexpected pathway using in vitro assays.
Lack of effect on cell proliferation despite confirmed inhibition of Ras signaling.	The cell line may have redundant survival pathways or may not be dependent on the Ras pathway for proliferation.	The compound may have a cytostatic rather than cytotoxic effect.	1. Alternative Proliferation Assays: Use multiple methods to assess cell viability and proliferation (e.g., Trypan blue exclusion, colony formation assay). 2. Cell Cycle Analysis: Perform flow cytometry to determine if the compound is causing cell cycle arrest. 3. Investigate Alternative Pathways: Use pathway analysis tools to identify other potential survival pathways active in your cell line.

Experimental Protocols

Protocol 1: Western Blot Analysis of p-ERK and p-AKT Inhibition

This protocol details the steps to assess the on-target activity of NSC-658497 by measuring the phosphorylation of ERK and AKT.

Materials:

• Cell culture reagents

• NSC-658497

• Stimulant (e.g., EGF)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (p-ERK, total ERK, p-AKT, total AKT, loading control like β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of the experiment.

• Serum Starvation: Once cells are attached, replace the growth medium with a low-serum or serum-free medium and incubate for 12-24 hours.

• Inhibitor Treatment: Treat the cells with varying concentrations of NSC-658497 (and a vehicle control) for the desired time (e.g., 2 hours).

• Stimulation: Add the stimulant (e.g., EGF at 50 ng/mL) and incubate for a short period (e.g., 5-10 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Protocol 2: GST-Ras Pull-Down Assay for Ras Activation

This protocol is used to specifically pull down the active, GTP-bound form of Ras to assess the inhibitory effect of NSC-658497.

Materials:

• GST-Raf1-RBD (Ras Binding Domain) fusion protein

• Glutathione-agarose beads

• Cell lysates prepared as in the Western blot protocol

• Wash buffer

• Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• Prepare Beads: Incubate GST-Raf1-RBD with glutathione-agarose beads to allow for binding.

• Incubate with Lysates: Add equal amounts of protein from cell lysates (treated with NSC-658497/vehicle and stimulated) to the bead-protein complex. Incubate for 1-2 hours at 4°C with gentle rotation.

• Washing: Pellet the beads by centrifugation and wash them several times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using an anti-Ras antibody. Also, run a parallel Western blot with the input lysates to show the total Ras levels.

Visualizations

Caption: On-target signaling pathway of NSC-658497.

Caption: Troubleshooting workflow for unexpected results.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

NSC-658497 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, handling, and use of NSC-658497 in various experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is NSC-658497 and what is its mechanism of action?

A1: NSC-658497 is a small molecule inhibitor of the Son of Sevenless homolog 1 (SOS1), a guanine nucleotide exchange factor (GEF) for Ras GTPases.[1][2] It functions by binding directly to the catalytic site of SOS1, which competitively suppresses the interaction between SOS1 and Ras.[1][2] This inhibition prevents the exchange of GDP for GTP on Ras, thereby blocking its activation and inhibiting downstream signaling pathways, such as the Ras-MEK-ERK1/2 and Ras-PI3K-AKT pathways, which are crucial for cell proliferation.[3]

Q2: What are the recommended storage conditions for NSC-658497?

A2: Proper storage is crucial to maintain the stability and activity of NSC-658497. Recommendations are summarized in the table below.

Q3: How should I prepare a stock solution of NSC-658497?

A3: NSC-658497 is soluble in dimethyl sulfoxide (DMSO).[4] To prepare a stock solution, dissolve the powdered compound in high-quality, anhydrous DMSO to your desired concentration. For example, to make a 10 mM stock solution, dissolve 4.38 mg of NSC-658497 (Molecular Weight: 438.43 g/mol ) in 1 mL of DMSO. Vortex briefly to ensure it is fully dissolved.

Q4: Can I store NSC-658497 in an aqueous solution?

A4: It is not recommended to store NSC-658497 in aqueous solutions for extended periods. While specific data on its stability in aqueous buffers is limited, it is best practice to prepare fresh dilutions from your DMSO stock solution into your aqueous experimental buffer or cell culture medium immediately before use. Discard any unused aqueous solutions of the compound.

Troubleshooting Guide

Issue 1: I am observing lower than expected efficacy or inconsistent results in my cell-based assays.

• Possible Cause 1: Compound Degradation. NSC-658497 may degrade in aqueous cell culture media over the course of a long experiment (e.g., 48-72 hours).

  • Troubleshooting Tip: For long-term experiments, consider replenishing the media with freshly diluted NSC-658497 every 24 hours.

• Possible Cause 2: Improper Stock Solution Storage. Repeated freeze-thaw cycles or prolonged storage of DMSO stock solutions at 4°C can lead to degradation.

  • Troubleshooting Tip: Aliquot your DMSO stock solution into single-use volumes and store them at -20°C or -80°C. Thaw a fresh aliquot for each experiment.

• Possible Cause 3: Compound Precipitation. NSC-658497 has low solubility in aqueous solutions. Diluting a high concentration of the DMSO stock directly into your media can cause it to precipitate.

  • Troubleshooting Tip: Perform serial dilutions. First, dilute the DMSO stock in a small volume of media, vortex gently, and then add this to your final culture volume. Visually inspect the media for any signs of precipitation after adding the compound. The final DMSO concentration in your cell culture should typically be kept below 0.5% to avoid solvent-induced toxicity.

Issue 2: The inhibitory effect of NSC-658497 appears to be reversible.

• Observation: The inhibitory effect on downstream signaling, such as ERK1/2 phosphorylation, may be reversible after the compound is removed.[3]

  • Experimental Consideration: This is an inherent characteristic of the compound. If a sustained inhibition is required, the compound needs to be present throughout the desired treatment period. For washout experiments, this reversibility can be an advantage.

Data Presentation

Table 1: Storage and Stability of NSC-658497

Format	Storage Temperature	Duration	Recommendations
Solid Powder	0 - 4°C	Short-term (days to weeks)	Store in a dry, dark environment.[4]
-20°C	Long-term (months to years)	Recommended for long-term storage.[4]
In DMSO	4°C	Up to 2 weeks	For frequent use, but shorter-term stability.[5]
-20°C	Up to 1 month	General recommendation for stock solutions.
-80°C	Up to 6 months	For longer-term storage of stock solutions.[5]

Table 2: Experimental Concentrations of NSC-658497

Assay Type	Cell Line / System	Concentration Range	Incubation Time	Reference
In vitro GEF Assay	Purified H-Ras and SOS1	0 - 100 µM (IC₅₀ ≈ 15.4 µM)	10 minutes	[1]
Cell-based Ras Activation	NIH/3T3	0 - 20 µM	2 hours	[1]
Downstream Signaling (p-ERK, p-AKT)	NIH/3T3	0 - 100 µM	2 hours	[1]
Cell Proliferation	PC-3, DU-145	0 - 60 µM	3 days	[1]

Experimental Protocols

Protocol 1: Preparation of NSC-658497 for In Vitro Assays

• Reconstitution: Prepare a 10 mM stock solution of NSC-658497 in anhydrous DMSO.

• Aliquoting: Dispense the stock solution into single-use aliquots and store at -20°C or -80°C.

• Working Dilution: For a typical in vitro assay, thaw a fresh aliquot. Perform serial dilutions in DMSO to achieve intermediate concentrations.

• Final Dilution: Add the compound from the intermediate DMSO dilutions to the assay buffer. The final concentration of DMSO in the assay should be kept consistent across all conditions (typically ≤1%). For example, in the study by Evelyn et al., a final DMSO concentration of 1% was used.[3]

• Incubation: After adding the compound, the reaction plate is typically shaken briefly and incubated for a specified time (e.g., 10 minutes at room temperature) before initiating the reaction.[3]

Protocol 2: Treatment of Cells in Culture with NSC-658497

• Cell Seeding: Plate cells at the desired density and allow them to adhere overnight.

• Serum Starvation (if required): For studies involving growth factor stimulation, serum-starve the cells (e.g., in serum-free media or 0.5% serum) for 12-24 hours.

• Compound Preparation: Thaw a fresh aliquot of your NSC-658497 DMSO stock solution. Prepare the desired final concentrations by diluting the stock solution in cell culture medium. Ensure the final DMSO concentration is non-toxic to your cells (generally <0.5%).

• Cell Treatment: Remove the old media and add the media containing the appropriate concentration of NSC-658497 or vehicle control (media with the same final concentration of DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 2 hours for signaling pathway analysis, or up to 3 days for proliferation assays).[1]

• Downstream Analysis: After incubation, proceed with your planned analysis, such as cell lysis for Western blotting or performing a cell viability assay.

Mandatory Visualizations

Caption: SOS1-Ras signaling pathway and the inhibitory action of NSC-658497.

Caption: General experimental workflow for using NSC-658497.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NSC-658497 ; CAS: 909197-38-2 [aobious.com]
• 5. NSC 658497| CAS 909197-38-2 [dcchemicals.com]

How to troubleshoot NSC-658497 experimental variability

Welcome to the technical support center for NSC-658497. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experimental variability and addressing common issues encountered when working with this SOS1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is NSC-658497 and what is its primary mechanism of action?

A1: NSC-658497 is a small molecule inhibitor that targets Son of Sevenless homolog 1 (SOS1), a guanine nucleotide exchange factor (GEF) for the small GTPase Ras.[1][2][3] It competitively binds to the catalytic site of SOS1, thereby preventing the interaction between SOS1 and Ras.[1][2][3] This inhibition blocks the exchange of GDP for GTP on Ras, leading to a dose-dependent reduction in Ras activation and the subsequent suppression of downstream signaling pathways, such as the MAPK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation.[2][4]

Q2: In what solvent should I dissolve NSC-658497 and what are the recommended storage conditions?

A2: NSC-658497 is soluble in Dimethyl Sulfoxide (DMSO).[1] For long-term storage, it is recommended to store the compound desiccated at -20°C. For short-term storage, 0°C is suitable.[1] Stock solutions in DMSO can be stored at -80°C for up to six months or at 4°C for up to two weeks.[5]

Q3: What are the known binding affinity and inhibitory concentrations of NSC-658497?

A3: The binding affinity (Kd) of NSC-658497 for the catalytic domain of SOS1 is approximately 7.0 μM.[2][5][6] The half-maximal inhibitory concentration (IC50) for the inhibition of SOS1-mediated GDP/GTP exchange on H-Ras is approximately 15.4 μM in biochemical assays.[4][6] In cell-based assays, effective concentrations for inhibiting Ras signaling and cell proliferation are typically in the micromolar range.[2][4]

Troubleshooting Guides

This section provides solutions to common problems that may arise during experiments with NSC-658497.

Issue 1: High Variability in IC50 Values Across Experiments

Possible Causes:

• Inconsistent Compound Preparation: Improper dissolution or storage of NSC-658497 can lead to variations in its effective concentration.

• Cell Culture Conditions: Differences in cell density, passage number, and media composition (e.g., serum concentration) can significantly impact cellular response to inhibitors.[7]

• Assay Protocol Deviations: Minor changes in incubation times, reagent concentrations, or detection methods can introduce variability.

• Lot-to-Lot Variability: Different batches of NSC-658497 or other critical reagents may have slight differences in purity or activity.[8][9][10]

Troubleshooting Steps:

• Standardize Compound Handling:

  • Always dissolve NSC-658497 in high-purity DMSO to prepare a concentrated stock solution.

  • Aliquot the stock solution to avoid repeated freeze-thaw cycles.

  • On the day of the experiment, freshly dilute the stock solution to the final working concentrations in your cell culture medium. Ensure the final DMSO concentration is consistent across all wells and is at a level that does not affect cell viability (typically ≤ 0.5%).[2]

• Control Cell Culture Parameters:

  • Use cells within a consistent and low passage number range.

  • Seed cells at a consistent density for all experiments.

  • Use the same batch of serum and media for a set of comparative experiments. Be aware that serum components can interact with small molecules.[7]

• Strictly Adhere to Assay Protocols:

  • Follow a detailed, written protocol for all steps of the experiment.

  • Ensure accurate and consistent timing for compound treatment and assay measurements.

  • Use calibrated pipettes and well-maintained equipment.

• Address Lot-to-Lot Variability:

  • If you suspect lot-to-lot variability, test the new lot in parallel with the old lot using a standard cell line and assay to confirm similar activity.

  • If significant differences are observed, a new IC50 curve should be generated for the new lot.

Issue 2: Low or No Inhibitory Effect Observed

Possible Causes:

• Inactive Compound: The compound may have degraded due to improper storage.

• Cell Line Resistance: The chosen cell line may have intrinsic resistance to SOS1 inhibition, for instance, due to mutations downstream of Ras in the signaling pathway. NSC-658497 has shown selectivity for cells with wild-type Ras over those with oncogenic Ras mutations.[2]

• Suboptimal Assay Conditions: The concentration range tested may be too low, or the treatment duration may be too short.

Troubleshooting Steps:

• Verify Compound Activity:

  • Test the compound on a sensitive, well-characterized cell line known to respond to SOS1 inhibition (e.g., NIH 3T3, DU-145, or PC-3 cells).[2]

  • If possible, use a fresh vial or a newly purchased lot of the compound.

• Cell Line Characterization:

  • Confirm the Ras mutation status of your cell line. The inhibitory effect of NSC-658497 may be more pronounced in cells with wild-type Ras that are dependent on upstream signaling for Ras activation.[2]

  • Consider that some cell lines may rely on other GEFs for Ras activation, rendering them less sensitive to a SOS1-specific inhibitor.

• Optimize Assay Parameters:

  • Perform a dose-response experiment with a wider range of concentrations.

  • Conduct a time-course experiment to determine the optimal treatment duration. For signaling inhibition, a 2-hour pre-treatment is often used, while proliferation assays may require 2-3 days of treatment.[2]

Issue 3: Compound Precipitation in Media

Possible Causes:

• Poor Solubility: The concentration of NSC-658497 may exceed its solubility limit in the aqueous cell culture medium.

• Low DMSO Concentration: The final concentration of DMSO may be too low to maintain the compound in solution.

Troubleshooting Steps:

• Prepare Intermediate Dilutions:

  • Instead of diluting a highly concentrated DMSO stock directly into the final medium, prepare intermediate dilutions in a mixture of DMSO and medium.

  • Ensure thorough mixing at each dilution step.

• Visually Inspect Solutions:

  • Before adding the compound to the cells, visually inspect the final diluted solution for any signs of precipitation.

  • If precipitation is observed, remake the solution at a lower concentration.

• Maintain Adequate DMSO Concentration:

  • While keeping the final DMSO concentration low is important for cell health, ensure it is sufficient to maintain the solubility of NSC-658497 at the desired working concentration. A final DMSO concentration of 0.1% to 0.5% is generally well-tolerated by most cell lines and can aid solubility.[2]

Data Presentation

Table 1: In Vitro Activity of NSC-658497

Parameter	Value	Assay Condition	Reference
Binding Affinity (Kd)	~7.0 µM	Microscale Thermophoresis (MST) with purified SOS1 catalytic domain.	[2][5][6]
IC50	~15.4 µM	BODIPY-FL-GDP dissociation assay with purified H-Ras and SOS1 catalytic domain.	[4][6]
IC50	~22.2 µM	FL-GDP dissociation from Ras catalyzed by Sos1.	[6]
IC50	~40.8 µM	TR-GTP loading of Ras catalyzed by Sos1.	[6]

Experimental Protocols

Protocol 1: Ras Activation Pull-Down Assay

This protocol is adapted from established methods to measure the levels of active, GTP-bound Ras.[2]

Materials:

• Cells of interest

• NSC-658497

• Epidermal Growth Factor (EGF)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• GST-Raf1-RBD (Ras Binding Domain) beads

• SDS-PAGE and Western Blotting reagents

• Anti-Ras antibody

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells overnight.

  • Pre-treat the cells with the desired concentrations of NSC-658497 (or DMSO as a vehicle control) for 2 hours.[2]

  • Stimulate the cells with EGF (e.g., 50 ng/mL) for 5-10 minutes to induce Ras activation.[2][4]

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Pull-Down of Active Ras:

  • Normalize the protein concentration of the lysates.

  • Incubate the lysates with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Western Blot Analysis:

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Resolve the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-Ras antibody to detect the amount of active, pulled-down Ras.

  • Analyze a portion of the total cell lysate to determine the total Ras levels as a loading control.

Mandatory Visualizations

Caption: SOS1-Ras signaling pathway and the inhibitory action of NSC-658497.

References

• 1. NSC-658497 ; CAS: 909197-38-2 [aobious.com]
• 2. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. media.cellsignal.com [media.cellsignal.com]
• 5. NSC 658497| CAS 909197-38-2 [dcchemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to NSC-658497 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the SOS1 inhibitor, NSC-658497.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NSC-658497?

NSC-658497 is a small molecule inhibitor that targets the Son of Sevenless 1 (SOS1) protein. SOS1 is a guanine nucleotide exchange factor (GEF) that plays a critical role in activating Ras proteins by catalyzing the exchange of GDP for GTP. NSC-658497 competitively binds to the catalytic site of SOS1, preventing its interaction with Ras. This inhibition leads to a decrease in the levels of active, GTP-bound Ras and subsequently suppresses downstream signaling pathways, including the RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which are crucial for cancer cell proliferation and survival.

Q2: In which cancer cell types is NSC-658497 expected to be most effective?

NSC-658497 has demonstrated greater efficacy in cancer cells with wild-type KRAS that exhibit elevated Ras signaling, as opposed to cells with oncogenic KRAS mutations.[1][2] This is because oncogenic KRAS mutants are often constitutively active and less dependent on GEFs like SOS1 for their activation. However, combination strategies with SOS1 inhibitors are being explored to overcome resistance in KRAS-mutant cancers.[1][2][3]

Q3: What are the potential mechanisms of acquired resistance to NSC-658497?

While specific resistance mechanisms to NSC-658497 are still under investigation, resistance to inhibitors targeting the Ras-MAPK pathway, including SOS1 inhibitors, can arise through several mechanisms:

• Reactivation of the MAPK Pathway: Cancer cells can develop resistance by reactivating the MAPK pathway through various feedback loops or upregulation of upstream components like receptor tyrosine kinases (RTKs).[1][3][4]

• Secondary Mutations in KRAS: Mutations in the KRAS gene, other than the primary oncogenic driver mutation, can emerge and confer resistance to SOS1 inhibition.[3]

• Upregulation of Parallel Signaling Pathways: Cancer cells may compensate for the inhibition of the MAPK pathway by upregulating alternative survival pathways, such as the PI3K-AKT pathway.

• Increased SOS1 Expression: Overexpression of the SOS1 protein could potentially titrate out the inhibitor, leading to reduced efficacy.

Troubleshooting Guide

Issue Encountered	Possible Cause	Recommended Solution
Reduced or no inhibition of cell proliferation in a previously sensitive cell line.	Development of acquired resistance.	1. Confirm Resistance: Re-evaluate the IC50 of NSC-658497 in your cell line compared to the parental line. 2. Analyze Signaling Pathways: Use Western blotting to check for reactivation of the MAPK (p-ERK) and/or PI3K/AKT (p-AKT) pathways. 3. Sequence KRAS: Check for secondary mutations in the KRAS gene. 4. Explore Combination Therapies: Test the synergistic effects of NSC-658497 with inhibitors of RTKs, MEK, or PI3K.[1][3]
High background in Western blot for phosphorylated proteins.	Suboptimal antibody concentration or blocking.	1. Optimize Antibody Dilution: Perform a titration of your primary antibody to find the optimal concentration. 2. Optimize Blocking: Increase the concentration of your blocking agent (e.g., BSA or non-fat milk) or the incubation time. 3. Use Phosphatase Inhibitors: Ensure that your lysis and wash buffers contain fresh phosphatase inhibitors to preserve the phosphorylation status of your proteins.
Inconsistent results in the SOS1-Ras interaction assay.	Issues with protein quality or assay conditions.	1. Verify Protein Integrity: Check the purity and activity of your recombinant SOS1 and Ras proteins using SDS-PAGE and a functional assay. 2. Optimize Assay Buffer: Ensure the buffer conditions (pH, salt concentration, and additives) are optimal for the interaction. 3. Control for Non-specific Binding: Include appropriate negative controls, such as a mutant SOS1 that does not bind Ras or an irrelevant protein.
Variable IC50 values in cell viability assays.	Inconsistent cell seeding density or reagent preparation.	1. Standardize Cell Seeding: Ensure a consistent number of viable cells are seeded in each well. 2. Prepare Fresh Reagents: Prepare fresh dilutions of NSC-658497 and viability assay reagents for each experiment. 3. Monitor Cell Health: Regularly check the morphology and growth rate of your cell lines to ensure they are healthy and free from contamination.

Quantitative Data

Table 1: Representative IC50 Values of NSC-658497 in Various Cancer Cell Lines

Cell Line	Cancer Type	KRAS Status	IC50 (µM)	Reference
HOP-92	Non-Small Cell Lung Cancer	Wild-Type	Lower sensitivity	Fictional Example
OVCAR-3	Ovarian Cancer	Wild-Type	Lower sensitivity	Fictional Example
A549	Non-Small Cell Lung Cancer	G12S Mutant	Higher sensitivity	Fictional Example
OVCAR-5	Ovarian Cancer	G12V Mutant	Higher sensitivity	Fictional Example
DU-145	Prostate Cancer	Wild-Type	~20-40	Fictional Example
PC-3	Prostate Cancer	Wild-Type	~20-40	Fictional Example

Note: The IC50 values presented are representative and may vary depending on the specific experimental conditions. Researchers should determine the IC50 for their own cell lines and experimental setup.

Experimental Protocols

Protocol 1: Cell Viability (MTS) Assay

This protocol is for determining the effect of NSC-658497 on cancer cell proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• NSC-658497 stock solution (in DMSO)

• MTS reagent

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow cells to attach.

• Prepare serial dilutions of NSC-658497 in complete medium. The final DMSO concentration should be kept below 0.1%.

• Remove the medium from the wells and add 100 µL of the NSC-658497 dilutions to the respective wells. Include wells with medium and DMSO as a vehicle control.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 1-4 hours at 37°C, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of MAPK and PI3K/AKT Signaling

This protocol is for assessing the phosphorylation status of ERK and AKT.

Materials:

• Cancer cells treated with NSC-658497

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies (p-ERK, total ERK, p-AKT, total AKT, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with NSC-658497 at the desired concentrations and time points.

• Lyse the cells in RIPA buffer on ice for 30 minutes.

• Clarify the lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Determine the protein concentration of the supernatants using the BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein and loading control (β-actin).[5][6][7][8]

Protocol 3: SOS1-Ras Interaction Assay (GST-Raf1 Pulldown)

This protocol is for assessing the level of active, GTP-bound Ras.[9][10][11][12][13]

Materials:

• Cancer cells treated with NSC-658497

• Lysis buffer (e.g., Mg2+ Lysis/Wash Buffer)

• GST-Raf1-RBD (Ras Binding Domain) beads

• Glutathione-agarose beads

• Wash buffer

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Primary antibody (pan-Ras)

• Western blot reagents (as in Protocol 2)

Procedure:

• Treat cells with NSC-658497 as required.

• Lyse cells in an appropriate lysis buffer and clarify the lysate by centrifugation.

• Incubate the cell lysates (500-1000 µg of total protein) with GST-Raf1-RBD beads for 1 hour at 4°C with gentle rotation.

• Wash the beads three to five times with wash buffer to remove non-specific binding.

• Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer for 5-10 minutes.

• Analyze the eluted proteins by Western blotting using a pan-Ras antibody.

• The amount of pulled-down Ras corresponds to the amount of active, GTP-bound Ras in the cell lysate.

Visualizations

References

• 1. SOS1 inhibition enhances the efficacy of and delays resistance to G12C inhibitors in lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SOS1 inhibition enhances the efficacy of and delays resistance to G12C inhibitors in lung adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Item - Western blot analysis of protein expression levels of p-ERK, ERK, p-AKT and AKT. - Public Library of Science - Figshare [plos.figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. media.cellsignal.com [media.cellsignal.com]
• 11. Protocol for GST Pull Down - Creative Proteomics [creative-proteomics.com]
• 12. cytoskeleton.com [cytoskeleton.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: NSC-658497 Cytotoxicity in Non-Cancerous Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers investigating the cytotoxic effects of NSC-658497 on non-cancerous cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic effect of NSC-658497 on non-cancerous cell lines?

A1: NSC-658497, an inhibitor of the Son of Sevenless 1 (SOS1) protein, has been observed to inhibit the proliferation of non-cancerous cell lines, such as murine embryonic fibroblasts (NIH/3T3), in a dose-dependent manner.[1] While the primary focus of research has been on its anti-cancer effects, studies show that it can impact the proliferation of normal cells by inhibiting the Ras signaling pathway.[1]

Q2: What is the mechanism of action of NSC-658497 in non-cancerous cells?

A2: NSC-658497 functions by targeting SOS1, a guanine nucleotide exchange factor (GEF) that activates Ras proteins. By inhibiting SOS1, NSC-658497 prevents the activation of Ras and its downstream signaling cascades, primarily the RAF-MEK-ERK and PI3K-AKT pathways. These pathways are crucial for cell proliferation, and their inhibition leads to a decrease in cell growth.[1]

Q3: Are there any published IC50 values for NSC-658497 in non-cancerous cell lines?

Q4: How does the cytotoxicity of NSC-658497 in non-cancerous cells compare to its effect on cancer cells?

A4: NSC-658497 is generally designed to target cancer cells where the Ras signaling pathway is often hyperactivated. Therefore, it is expected to exhibit greater potency in susceptible cancer cell lines compared to non-cancerous cells. However, since the SOS1-Ras pathway is also essential for the proliferation of normal cells, a cytotoxic or anti-proliferative effect can still be observed in non-cancerous cell lines.

Data Presentation

Table 1: Summary of NSC-658497 Cytotoxicity Data in a Non-Cancerous Cell Line

Cell Line	Organism	Cell Type	Assay	Concentration Range Tested (µM)	Observed Effect
NIH/3T3	Mouse	Embryonic Fibroblast	MTS Assay	0 - 100	Dose-dependent inhibition of proliferation[1]

Note: A specific IC50 value has not been reported in the cited literature. Researchers should determine the IC50 empirically for their specific non-cancerous cell line and experimental setup.

Experimental Protocols

Detailed Methodology for a Standard Cytotoxicity Assay (MTS Assay)

This protocol is a general guideline and should be optimized for your specific cell line and laboratory conditions.

1. Cell Seeding:

• Culture NIH/3T3 cells (or other non-cancerous cell line of interest) in appropriate media and conditions.
• Trypsinize and count the cells.
• Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 - 10,000 cells/well) in a final volume of 100 µL per well.
• Incubate the plate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of NSC-658497 in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of NSC-658497 in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM).
• Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.
• Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or control medium.
• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. MTS Reagent Addition and Incubation:

• Following the incubation period, add 20 µL of MTS reagent to each well.
• Incubate the plate for 1-4 hours at 37°C in a humidified incubator. The incubation time should be optimized for the cell line being used.

4. Absorbance Measurement:

• After the incubation with MTS reagent, measure the absorbance at 490 nm using a microplate reader.

5. Data Analysis:

• Subtract the average absorbance of the blank wells (medium only) from all other absorbance readings.
• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.
• Plot the percentage of cell viability against the log of the drug concentration to generate a dose-response curve and determine the IC50 value.

Mandatory Visualizations

Experimental workflow for assessing NSC-658497 cytotoxicity.

NSC-658497 inhibits the SOS1-mediated Ras signaling pathway.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells	1. Inconsistent cell seeding. 2. Pipetting errors during reagent addition. 3. "Edge effect" in the 96-well plate.	1. Ensure the cell suspension is homogenous before and during seeding. 2. Use a multichannel pipette and ensure it is calibrated correctly. Change tips between different drug concentrations. 3. Avoid using the outer wells of the plate or fill them with sterile PBS or medium to maintain humidity.
Low signal or low absorbance readings	1. Insufficient number of viable cells. 2. Incubation time with the assay reagent (e.g., MTS) is too short. 3. The compound interferes with the assay chemistry.	1. Increase the initial cell seeding density or extend the culture period before adding the compound. 2. Optimize the incubation time for your specific cell line to allow for sufficient color development. 3. Run a control with the compound in cell-free medium to check for direct interaction with the assay reagent.
High background in "medium only" wells	1. Contamination of the culture medium or reagents. 2. The compound itself is colored and absorbs at the measurement wavelength.	1. Use fresh, sterile medium and reagents. Check for signs of contamination in your cultures. 2. Include a "compound only" control (compound in medium without cells) and subtract its absorbance from the treated wells.
Unexpectedly high or low cytotoxicity	1. Incorrect concentration of NSC-658497. 2. Cell line is more or less sensitive than expected. 3. Issues with the compound's solubility or stability in the culture medium.	1. Double-check all calculations for dilutions and ensure the stock solution is at the correct concentration. 2. Perform a preliminary experiment with a wider range of concentrations to determine the optimal range for your cell line. 3. Ensure NSC-658497 is fully dissolved in the stock solution and that the final concentration of the solvent (e.g., DMSO) is not toxic to the cells.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting NSC-658497 treatment time for optimal results

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing NSC-658497 in their experiments. Find troubleshooting guidance, frequently asked questions, detailed experimental protocols, and key data to optimize your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the optimal treatment time for NSC-658497 to observe an effect on cell proliferation?

A1: The optimal treatment time can vary depending on the cell line and its doubling time. For cell proliferation assays, such as the MTS assay, treatment durations of 24, 48, and 72 hours are commonly used.[1] A 3-day (72-hour) proliferation assay has also been shown to be effective for prostate cancer cell lines like DU-145 and PC-3.[1] We recommend performing a time-course experiment (e.g., 24, 48, 72 hours) to determine the ideal endpoint for your specific cell model.

Q2: How long should I pre-treat my cells with NSC-658497 before assessing downstream signaling pathways?

A2: To effectively inhibit Ras signaling, a pre-treatment time of 2 hours with NSC-658497 is recommended before stimulating the cells with growth factors like EGF.[1] This allows sufficient time for the compound to enter the cells and engage with its target, SOS1.

Q3: My cell viability results are inconsistent. What could be the cause?

A3: Inconsistent results in viability assays can stem from several factors:

• Cell Seeding Density: Ensure a consistent and optimal number of cells are seeded in each well. Overly confluent or sparse cultures can lead to variability. For a 96-well plate, seeding 1,000-2,000 cells per well and allowing them to attach for 24 hours before treatment is a good starting point.[1]

• Compound Solubility: NSC-658497 should be fully dissolved in a suitable solvent (like DMSO) before being diluted in culture medium. Precipitates can lead to inaccurate concentrations.

• Assay Incubation Time: The incubation time with the viability reagent (e.g., MTS, MTT) is critical. A 2-hour incubation is reported for the MTS assay.[1] Ensure this time is consistent across all plates and experiments.

• DMSO Concentration: Keep the final concentration of the vehicle (e.g., DMSO) constant across all wells, including untreated controls, to avoid solvent-induced toxicity.

Q4: I am not observing inhibition of ERK or AKT phosphorylation. What should I check?

A4: If you are not seeing the expected inhibition of downstream signaling, consider the following:

• Serum Starvation: For experiments involving growth factor stimulation (e.g., EGF), it is crucial to serum-starve the cells overnight. This reduces basal signaling activity and allows for a clearer window to observe stimulus-induced activation and its inhibition.[1]

• Stimulation Time: The timing of growth factor stimulation is key. A short stimulation, for example, 5 minutes with 50 ng/mL EGF, is often sufficient to see a robust activation of Ras and its downstream effectors.[1]

• Compound Concentration: Ensure you are using an effective concentration of NSC-658497. The required concentration can be cell-line dependent. A dose-response experiment is recommended to determine the optimal inhibitory concentration for your system.

Quantitative Data Summary

The following tables summarize key quantitative data for NSC-658497 from biochemical and cell-based assays.

Table 1: In Vitro Biochemical Activity

Parameter	Description	Value	Reference
IC₅₀	Concentration for 50% inhibition of SOS1-catalyzed Ras GEF activity.	~15.4 µM	[2]
Kd	Dissociation constant for direct binding to the SOS1 catalytic domain (SOS1-cat).	~7.04 µM	[1]

Table 2: Effective Concentrations in Cell-Based Assays

Cell Line	Assay Type	Treatment Duration	Effective Concentration Range	Reference
NIH 3T3	Proliferation (MTS)	24 - 72 hours	Dose-dependent inhibition observed	[1]
NIH 3T3	P-ERK/P-AKT (Western Blot)	2 hours pre-treatment	Dose-dependent inhibition observed	[1]
DU-145	Proliferation (MTS)	3 days	Dose-dependent inhibition observed	[1]
PC-3	Proliferation (MTS)	3 days	Dose-dependent inhibition observed	[1]
HeLa	Proliferation (MTS)	Not specified	Dose-dependent inhibition observed	[2]

Experimental Protocols

Protocol 1: Cell Proliferation (MTS Assay)

This protocol is adapted from methodologies used to assess the effect of NSC-658497 on cell proliferation.[1]

• Cell Seeding: Trypsinize and count cells. Seed 1,000-2,000 cells in 100 µL of complete medium per well of a 96-well plate.

• Incubation: Culture the plate for 24 hours at 37°C and 5% CO₂ to allow cells to attach and resume growth.

• Treatment: Prepare serial dilutions of NSC-658497 in complete medium. Add the desired final concentrations of the compound to the wells. Include a vehicle-only (e.g., DMSO) control.

• Incubation: Treat the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTS Reagent Addition: Add 20 µL of MTS substrate to each well.

• Final Incubation: Incubate the plate for 2 hours at 37°C and 5% CO₂.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

Protocol 2: Western Blot for Ras Downstream Signaling

This protocol details the steps to analyze the phosphorylation status of ERK1/2 and AKT following NSC-658497 treatment.[1]

• Cell Seeding: Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum Starvation: Replace the complete medium with serum-free medium and incubate the cells overnight.

• Pre-treatment: Treat the cells with varying concentrations of NSC-658497 (and a vehicle control) in serum-free medium for 2 hours.

• Stimulation: Add epidermal growth factor (EGF) to a final concentration of 50 ng/mL and incubate for 5 minutes at 37°C.

• Cell Lysis: Immediately place the plates on ice, aspirate the medium, and wash once with ice-cold PBS. Add lysis buffer, scrape the cells, and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, perform electrophoresis, and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phospho-ERK1/2, total ERK1/2, phospho-AKT, and total AKT. Use a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

• Detection: Use appropriate HRP-conjugated secondary antibodies and a chemiluminescence substrate to visualize the protein bands.

Visualizations

Signaling Pathway

Caption: Mechanism of action for NSC-658497 in the Ras signaling pathway.

Experimental Workflow

Caption: General experimental workflow for testing NSC-658497 effects.

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to SOS1 Inhibitors: NSC-658497 and Other Key Molecules

For Researchers, Scientists, and Drug Development Professionals

The Son of Sevenless 1 (SOS1) protein, a crucial guanine nucleotide exchange factor (GEF), has emerged as a significant therapeutic target in oncology, particularly for cancers driven by aberrant Ras signaling. SOS1 facilitates the activation of Ras proteins by catalyzing the exchange of GDP for GTP, a critical step in activating downstream pro-proliferative pathways like the MAPK and PI3K/Akt signaling cascades. The development of small molecule inhibitors that disrupt the SOS1-Ras interaction or inhibit SOS1's catalytic activity represents a promising strategy for treating a wide range of cancers.

This guide provides a detailed comparison of NSC-658497, an early lead compound targeting the catalytic site of SOS1, with other notable SOS1 inhibitors that have since been developed, including BI-3406, MRTX0902, and BAY-293. We present key quantitative data, detailed experimental methodologies, and visual representations of the relevant biological pathways and experimental workflows to offer a comprehensive resource for researchers in the field.

The SOS1 Signaling Pathway

SOS1 acts as a critical link between receptor tyrosine kinases (RTKs) and Ras activation. Upon growth factor binding to an RTK, the adaptor protein Grb2 is recruited to the activated receptor and in turn recruits SOS1 to the plasma membrane, bringing it into proximity with Ras. SOS1 then catalyzes the exchange of GDP for GTP on Ras, leading to its activation and the subsequent engagement of downstream effector pathways that drive cell proliferation, survival, and differentiation.

Caption: The SOS1-mediated Ras activation signaling pathway.

Comparative Performance of SOS1 Inhibitors

The following table summarizes the key biochemical and cellular potency data for NSC-658497 and other well-characterized SOS1 inhibitors. These values provide a quantitative basis for comparing their efficacy in disrupting the SOS1-Ras interaction and inhibiting downstream signaling.

Inhibitor	Target Interaction	IC50	Kd	Ki	Assay Type	Reference
NSC-658497	SOS1 Catalytic Site	15.4 µM	7.0 µM	-	BODIPY-FL GDP Dissociation
22.2 µM	FL-GDP Dissociation
40.8 µM	TR-GTP Loading
-	Microscale Thermophoresis
BI-3406	SOS1-KRAS Interaction	6 nM	-	-	Not Specified
5 nM	AlphaScreen
Cellular (pERK)	4 nM	HTRF (NCI-H358 cells)
Cellular (Proliferation)	24 nM	NCI-H358 cells
MRTX0902	SOS1-KRAS Interaction	13.8 nM (WT KRAS)	-	2.1 nM	HTRF
30.7 nM (KRAS G12C)	HTRF
SOS1-mediated GTP Exchange	15 nM	HTRF
Cellular (pERK)	29 nM	MKN1 cells
BAY-293	KRAS-SOS1 Interaction	21 nM	-	-	Not Specified
Cellular (pERK)	180 nM	K562 cells
Cellular (Proliferation)	~1 µM	K562, MOLM-13 cells

Experimental Workflow for SOS1 Inhibitor Evaluation

The discovery and validation of novel SOS1 inhibitors typically follow a structured workflow, beginning with high-throughput screening to identify initial hits, followed by a series of biochemical and cell-based assays to characterize their potency, selectivity, and mechanism of action.

Caption: A typical experimental workflow for SOS1 inhibitor evaluation.

Detailed Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) for SOS1-KRAS Interaction

This assay quantitatively measures the protein-protein interaction between SOS1 and KRAS and is commonly used for high-throughput screening of inhibitors.

• Principle: The assay relies on Förster Resonance Energy Transfer (FRET) between a donor fluorophore (e.g., Terbium cryptate) and an acceptor fluorophore (e.g., XL665 or d2). Tagged recombinant SOS1 and KRAS proteins are used. When the proteins interact, the donor and acceptor fluorophores are brought into close proximity, resulting in a FRET signal. Inhibitors that disrupt this interaction cause a decrease in the HTRF signal.

• Materials:

  • Tagged human recombinant SOS1 (e.g., with Tag2)

  • Tagged human recombinant KRAS (e.g., with Tag1), pre-loaded with GDP

  • Anti-Tag2 antibody labeled with Terbium cryptate (donor)

  • Anti-Tag1 antibody labeled with XL665 (acceptor)

  • GTP solution (e.g., 10 mM stock)

  • Assay buffer and detection buffer

  • Test compounds (inhibitors)

  • Low-volume 384-well white plates

  • HTRF-compatible plate reader

• Protocol:

  • Prepare working solutions of test compounds at various concentrations.

  • Dispense the compound solutions into the wells of the 384-well plate.

  • Prepare a mix of GTP and Tag1-KRAS protein in assay buffer. Add this mix to the wells.

  • Add the Tag2-SOS1 protein solution to the wells.

  • Prepare a pre-mix of the anti-Tag2-Terbium and anti-Tag1-XL665 antibodies in detection buffer.

  • Dispense the antibody mix into all wells.

  • Seal the plate and incubate at room temperature for a specified period (e.g., 2 hours to overnight) to allow the binding reaction to reach equilibrium.

  • Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at both the acceptor (e.g., 665 nm) and donor (e.g., 620 nm) wavelengths.

  • Calculate the HTRF ratio (Acceptor signal / Donor signal) and plot the results against inhibitor concentration to determine the IC50 value.

BODIPY-FL GDP Dissociation Assay for SOS1 GEF Activity

This fluorescence-based assay monitors the catalytic activity of SOS1 by measuring the rate of dissociation of a fluorescent GDP analog from Ras.

• Principle: The fluorescence of BODIPY-FL GDP is significantly enhanced when it is bound to Ras. In the presence of a large excess of unlabeled GTP, SOS1 catalyzes the exchange of the bound BODIPY-FL GDP for unlabeled GTP. This leads to the release of BODIPY-FL GDP into the solution, causing a decrease in fluorescence over time. Inhibitors of SOS1's GEF activity will slow down this rate of fluorescence decay.

• Materials:

  • Recombinant H-Ras protein

  • Recombinant catalytic domain of SOS1 (SOS1-cat)

  • BODIPY-FL GDP

  • Unlabeled GTP

  • Assay buffer (e.g., containing Tris-HCl, NaCl, MgCl2)

  • Test compounds (inhibitors)

  • Fluorescence plate reader

• Protocol:

  • Pre-load H-Ras with BODIPY-FL GDP by incubating them together. The loading can be stopped by adding MgCl2.

  • Prepare a reaction mixture in a microplate containing the assay buffer, a high concentration of unlabeled GTP, and the test compound at various concentrations.

  • Initiate the reaction by adding a mixture of SOS1-cat and the pre-loaded H-Ras-BODIPY-FL GDP to the wells.

  • Immediately begin monitoring the decrease in fluorescence over time using a fluorescence plate reader (excitation ~485 nm, emission ~520 nm).

  • The initial rate of the reaction is determined from the slope of the fluorescence decay curve.

  • Plot the reaction rates against the inhibitor concentrations and fit the data to a dose-response curve to calculate the IC50 value.

Microscale Thermophoresis (MST) for Binding Affinity (Kd)

MST is a biophysical technique used to quantify the binding affinity between two molecules in solution by measuring the motion of molecules in a microscopic temperature gradient.

• Principle: A fluorescently labeled molecule (e.g., SOS1) is mixed with a non-labeled binding partner (the inhibitor, e.g., NSC-658497) at varying concentrations. The movement of the fluorescently labeled molecule along a temperature gradient induced by an infrared laser is monitored. This movement, or thermophoresis, changes upon binding of the ligand. The change in thermophoresis is plotted against the ligand concentration to determine the dissociation constant (Kd).

• Materials:

  • Purified, fluorescently labeled SOS1 protein (e.g., NT-647 amine-labeled)

  • Test compound (inhibitor)

  • Assay buffer

  • MST instrument and capillaries

• Protocol:

  • Prepare a series of dilutions of the unlabeled inhibitor in the assay buffer.

  • Mix each dilution with a constant concentration of the fluorescently labeled SOS1 protein.

  • Load the samples into hydrophilic capillaries.

  • Place the capillaries into the MST instrument.

  • The instrument will apply an infrared laser to create a temperature gradient and measure the fluorescence change in the heated spot.

  • The normalized fluorescence change is plotted against the logarithm of the inhibitor concentration.

  • The data is fitted to a binding curve to determine the dissociation constant (Kd).

Conclusion

NSC-658497 was a foundational tool in establishing the principle of targeting the catalytic activity of SOS1 for cancer therapy. While its potency is modest compared to more recently developed inhibitors, the studies involving NSC-658497 provided crucial insights into the druggability of SOS1. Subsequent research has led to the discovery of highly potent and selective inhibitors like BI-3406, MRTX0902, and BAY-293, which exhibit nanomolar efficacy in both biochemical and cellular assays. These newer compounds, which primarily function by disrupting the protein-protein interaction between SOS1 and KRAS, are now being explored in clinical settings, often in combination with other targeted therapies like MEK or direct KRAS inhibitors, to overcome therapeutic resistance. This guide provides a comparative overview and the experimental basis for the continued investigation and development of SOS1 inhibitors as a promising therapeutic strategy for RAS-driven cancers.

A Comparative Analysis of SOS1 Inhibitors: NSC-658497 vs. BAY-293

In the landscape of targeted cancer therapy, the inhibition of the Son of Sevenless 1 (SOS1) protein, a crucial guanine nucleotide exchange factor (GEF) for RAS proteins, has emerged as a promising strategy. Two notable small molecule inhibitors that target this interaction are NSC-658497 and BAY-293. This guide provides a detailed comparative study of these two compounds, focusing on their mechanism of action, performance data from preclinical studies, and the experimental protocols used for their evaluation. This objective comparison is intended for researchers, scientists, and professionals in the field of drug development.

Mechanism of Action: Targeting the SOS1-RAS Interface

Both NSC-658497 and BAY-293 function by disrupting the interaction between SOS1 and RAS, thereby preventing the exchange of GDP for GTP on RAS and inhibiting its activation. However, their specific binding interactions and discovery origins differ.

NSC-658497 was identified through a rational design approach that coupled virtual screening of a compound library from the National Cancer Institute with experimental validation.[1][2] It acts as a competitive inhibitor, binding to the catalytic site of SOS1 and directly blocking its interaction with RAS.[3][4] Mutagenesis and structure-activity relationship studies have confirmed that NSC-658497's site of action is within the catalytic domain of SOS1.[3][4]

BAY-293 was developed as a potent and selective inhibitor of the KRAS-SOS1 interaction.[5][6] It effectively blocks RAS activation by disrupting this protein-protein interaction.[7][8] BAY-293 is noted for its high affinity and has been characterized as a valuable chemical probe for investigating the biological consequences of SOS1 inhibition.[5]

Performance Data: A Head-to-Head Comparison

The following tables summarize the available quantitative data for NSC-658497 and BAY-293, allowing for a direct comparison of their potency and cellular activity.

Parameter	NSC-658497	BAY-293	Reference
Target	SOS1 catalytic site	KRAS-SOS1 interaction	[3][6]
IC50 (SOS1-RAS Interaction)	15.4 µM	21 nM	[6][9]
Binding Affinity (Kd to SOS1)	7.04 µM	Not explicitly stated	[3]

Table 1: Biochemical Potency of NSC-658497 and BAY-293

Cell Line	KRAS Status	NSC-658497 (IC50)	BAY-293 (IC50)	Reference
K-562	Wild-type	Not Reported	1,090 nM	[5]
MOLM-13	Wild-type	Not Reported	995 nM	[5]
NCI-H358	G12C	Not Reported	3,480 nM	[5]
Calu-1	G12C	Not Reported	3,190 nM	[5]
BxPC3	Wild-type	Not Reported	2.07 µM	[10]
MIA PaCa-2	G12C	Not Reported	2.90 µM	[10]
AsPC-1	G12D	Not Reported	3.16 µM	[10]
DU-145 (Prostate)	Not specified	Dose-dependent inhibition of proliferation	Not Reported	[3]
PC-3 (Prostate)	Not specified	Dose-dependent inhibition of proliferation	Not Reported	[3]
HeLa	Not specified	Dose-dependent inhibition of proliferation	Submicromolar IC50 for RAS activation	[3][11]
NIH 3T3	Not specified	Dose-dependent inhibition of proliferation	Not Reported	[3]

Table 2: Antiproliferative Activity of NSC-658497 and BAY-293 in Cancer Cell Lines

Signaling Pathway Inhibition

Both compounds have been shown to inhibit downstream signaling pathways regulated by RAS.

NSC-658497 dose-dependently inhibits the phosphorylation of ERK1/2 and AKT in NIH 3T3 fibroblasts and HeLa cells, which are key effectors in the MAPK/ERK and PI3K/AKT pathways, respectively.[3][9]

BAY-293 effectively inhibits the RAS-RAF-MEK-ERK pathway.[11] In K-562 cells, it efficiently reduces the levels of phosphorylated ERK (pERK) without affecting the total ERK protein levels.[5][11] Studies have also shown its ability to modulate the NF-κB/IκBα pathway in oral squamous cell carcinoma cells.[12]

Synergistic Effects

BAY-293 has demonstrated synergistic effects when combined with other targeted therapies. For instance, it shows synergy with the KRAS G12C inhibitor ARS-853. Combination studies have also revealed synergistic activity with modulators of glucose metabolism, inhibitors of cellular proliferation, and various chemotherapeutics in non-small cell lung cancer and pancreatic cancer cell lines.[10][13]

Information on the synergistic effects of NSC-658497 is less reported in the provided search results.

Visualizing the Mechanism and Workflow

To better understand the concepts discussed, the following diagrams illustrate the targeted signaling pathway and a general experimental workflow for evaluating these inhibitors.

Caption: Targeted SOS1-RAS Signaling Pathway.

Caption: General Experimental Workflow for Inhibitor Evaluation.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of research findings. Below are summaries of key experimental methodologies used in the evaluation of NSC-658497 and BAY-293, based on the available literature.

SOS1-Catalyzed Nucleotide Exchange Assay (for NSC-658497)

This assay measures the ability of SOS1 to catalyze the exchange of GDP for a fluorescent GTP analog on RAS. The inhibition of this process by NSC-658497 is quantified. A typical protocol involves:

• Reagents: Purified recombinant SOS1 catalytic domain, purified RAS protein, mant-GTP (a fluorescent GTP analog), and GDP.

• Procedure:

  • RAS is pre-loaded with GDP.

  • NSC-658497 at various concentrations is pre-incubated with SOS1.

  • The nucleotide exchange reaction is initiated by adding the SOS1-inhibitor complex and mant-GTP to the GDP-loaded RAS.

  • The increase in fluorescence, corresponding to the binding of mant-GTP to RAS, is monitored over time using a fluorescence plate reader.

  • IC50 values are calculated from the dose-response curves.

Microscale Thermophoresis (MST) Binding Assay (for NSC-658497)

MST is used to quantify the binding affinity between NSC-658497 and SOS1.[3]

• Reagents: Purified His-tagged SOS1 catalytic domain, NSC-658497.

• Procedure:

  • The SOS1 protein is fluorescently labeled.

  • A constant concentration of labeled SOS1 is mixed with a serial dilution of NSC-658497.

  • The samples are loaded into capillaries, and the thermophoretic movement of the labeled SOS1 is measured.

  • Changes in thermophoresis upon binding of NSC-658497 are used to determine the dissociation constant (Kd).[3]

Cell Proliferation (MTS) Assay (for NSC-658497 and BAY-293)

This colorimetric assay assesses the effect of the inhibitors on cell viability and proliferation.

• Reagents: Cancer cell lines, cell culture medium, MTS reagent.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of NSC-658497 or BAY-293 for a specified period (e.g., 72 hours).[5]

  • MTS reagent is added to each well, and the plates are incubated to allow for the conversion of the tetrazolium salt into a colored formazan product by metabolically active cells.

  • The absorbance is measured using a plate reader, and the percentage of cell viability is calculated relative to untreated control cells.

Western Blotting for Downstream Signaling (for NSC-658497 and BAY-293)

This technique is used to detect changes in the phosphorylation status of key signaling proteins downstream of RAS.

• Reagents: Cell lysates from treated and untreated cells, primary antibodies (e.g., anti-pERK, anti-ERK, anti-pAKT, anti-AKT), secondary antibodies conjugated to an enzyme (e.g., HRP), and a chemiluminescent substrate.

• Procedure:

  • Cells are serum-starved and then pre-treated with the inhibitor before stimulation with a growth factor (e.g., EGF) to activate the pathway.[3]

  • Cells are lysed, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with primary antibodies against the phosphorylated and total forms of the proteins of interest.

  • After incubation with secondary antibodies, the protein bands are visualized using a chemiluminescent substrate and an imaging system.

Conclusion

Both NSC-658497 and BAY-293 are valuable tools for studying the role of the SOS1-RAS interaction in cancer. Based on the available data, BAY-293 exhibits significantly higher potency in biochemical assays, with an IC50 in the nanomolar range compared to the micromolar IC50 of NSC-658497. BAY-293 has also been more extensively characterized in a wider range of cancer cell lines and in combination studies. However, NSC-658497 represents a key proof-of-concept for the rational design of SOS1 inhibitors targeting the catalytic site.[3] The choice between these compounds for research purposes may depend on the specific experimental context, including the desired potency and the cell systems being investigated. Further studies, including head-to-head in vivo comparisons, would be beneficial for a more complete understanding of their relative therapeutic potential.

References

• 1. Compounds can target Ras pathway | MDedge [mdedge.com]
• 2. sciencedaily.com [sciencedaily.com]
• 3. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BAY-293 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. BAY-293 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxicity of combinations of the pan-KRAS SOS1 inhibitor BAY-293 against pancreatic cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Antitumor effect of SOS-1/KRAS inhibitor BAY-293 against head and neck carcinoma [tesidottorato.depositolegale.it]
• 13. Cytotoxicity of combinations of the pan-KRAS inhibitor BAY-293 against primary non-small lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-proliferative Effects of the SOS1 Inhibitor NSC-658497

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-proliferative effects of NSC-658497, a small molecule inhibitor of Son of sevenless 1 (SOS1). As the reproducibility of foundational scientific findings is paramount, this document summarizes the initial characterization of NSC-658497 and juxtaposes its reported efficacy with that of newer, alternative SOS1 inhibitors. The information presented is intended to offer an objective overview to inform future research and drug development efforts targeting the Ras signaling pathway.

Introduction to NSC-658497

NSC-658497 was identified through a rational design and virtual screening approach as a small molecule that targets the catalytic site of SOS1.[1][2][3] SOS1 is a guanine nucleotide exchange factor (GEF) that plays a critical role in activating Ras, a key molecular switch in signaling pathways that drive cell proliferation.[1][2] By binding to SOS1, NSC-658497 competitively inhibits the SOS1-Ras interaction, thereby preventing Ras activation and suppressing downstream pro-proliferative signaling cascades, such as the MAPK/ERK and PI3K/AKT pathways.[1][2] The foundational research on NSC-658497 demonstrated its dose-dependent efficacy in inhibiting Ras signaling and the proliferation of various cancer cell lines.[1][2][4]

It is important to note that since the initial reports, there is a lack of publicly available studies specifically aimed at reproducing the anti-proliferative effects of NSC-658497. This guide, therefore, focuses on presenting the data as originally published and provides a comparison with more recently developed SOS1 inhibitors to offer a broader context of the current landscape of SOS1-targeted therapies.

Quantitative Data on Anti-proliferative Effects

The anti-proliferative activity of NSC-658497 and a selection of alternative SOS1 inhibitors are summarized below. The data for NSC-658497 is derived from the initial characterization study by Evelyn et al. (2014).

Table 1: Anti-proliferative Activity of NSC-658497

Cell Line	Cancer Type	Ras Status	NSC-658497 Concentration	% Inhibition / Effect	Citation
NIH 3T3	Mouse Fibroblast	Wild-type	10 µM	Significant inhibition	[2]
NIH 3T3	Mouse Fibroblast	Wild-type	20 µM	Significant inhibition	[2]
NIH 3T3	Mouse Fibroblast	Wild-type	40 µM	Significant inhibition	[2]
HeLa	Cervical Cancer	Wild-type	Dose-dependent	Inhibition of proliferation	[2]
DU-145	Prostate Cancer	Wild-type	Dose-dependent	Inhibition of proliferation	[2]
PC-3	Prostate Cancer	Wild-type	Dose-dependent	Inhibition of proliferation	[2]
HOP-92	Non-small Cell Lung Cancer	Wild-type K-Ras	Not specified	Sensitive	[2]
OVCAR-3	Ovarian Cancer	Wild-type K-Ras	Not specified	Sensitive	[2]
A549	Non-small Cell Lung Cancer	KRAS G12S	Not specified	Less sensitive	[2]
OVCAR-5	Ovarian Cancer	KRAS G12V	Not specified	Less sensitive	[2]

Table 2: Comparison of Anti-proliferative Activity of SOS1 Inhibitors

Compound	Cell Line	Cancer Type	Ras Status	IC50	Citation
NSC-658497	HeLa	Cervical Cancer	Wild-type	~20-40 µM (estimated from dose-response curves)	[2]
BAY-293	K-562	Chronic Myelogenous Leukemia	Wild-type KRAS	1.09 µM	[1]
BAY-293	MOLM-13	Acute Myeloid Leukemia	Wild-type KRAS	0.995 µM	[1]
BAY-293	NCI-H358	Non-small Cell Lung Cancer	KRAS G12C	3.48 µM	[1]
BAY-293	Calu-1	Non-small Cell Lung Cancer	KRAS G12C	3.19 µM	[1]
BI-3406	NCI-H358	Non-small Cell Lung Cancer	KRAS G12C	24 nM	[5]
BI-3406	DLD-1	Colorectal Cancer	KRAS G13D	Not specified (pERK IC50 = 24 nM)	[5]
BI-3406	A549	Non-small Cell Lung Cancer	KRAS G12S	~10-220 nM (in 3D proliferation assays)	[6]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and the methods used to assess the anti-proliferative effects of NSC-658497, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Embrace: A Comparative Guide to the Binding Site of NSC-658497 on SOS1

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental data confirming the binding site of the small molecule inhibitor NSC-658497 on Son of Sevenless 1 (SOS1), a key guanine nucleotide exchange factor (GEF) for Ras GTPases. This analysis extends to other notable SOS1 inhibitors, offering a valuable resource for the ongoing development of targeted cancer therapeutics.

NSC-658497 has been identified as a competitive inhibitor of the SOS1-Ras interaction, directly binding to the catalytic site of SOS1.[1][2][3] This interaction sterically hinders the binding of Ras to SOS1, thereby preventing the exchange of GDP for GTP and attenuating downstream Ras signaling pathways implicated in cell proliferation and survival.[1][2] Mutagenesis studies have been pivotal in pinpointing the precise binding pocket, revealing that residues I825, T828, T829, and Y912 within the catalytic domain of SOS1 are indispensable for the binding of NSC-658497.[1][4]

Comparative Analysis of SOS1 Inhibitors

To provide a broader context for the significance of NSC-658497, this guide includes a comparative analysis with other well-characterized SOS1 inhibitors. The following table summarizes key quantitative data, including binding affinities and inhibitory concentrations, offering a snapshot of their relative potencies and therapeutic potential.

Compound	Binding Site on SOS1	Binding Affinity (Kd/Ki)	IC50 (SOS1-Ras Interaction)	IC50 (Cell-based Assays)	Reference
NSC-658497	Catalytic Site	~7.0 µM (Kd)	15.4 µM	Varies by cell line	[1][2]
BAY-293	Catalytic Site	450 nM (Kd)	21 nM	~1-3.5 µM	[5][6][7][8][9]
BI-3406	Catalytic Site	3 nM (Kd)	5-6 nM	Varies by cell line (nM range)	[2][3][10][11][12]
MRTX0902	Catalytic Site	1.78-2.2 nM (Ki)	46 nM	29 nM (MKN1 cells)	[13][14][15][16][17]

Experimental Protocols for Binding Site Confirmation

The following section details the key experimental methodologies employed to elucidate and validate the binding interaction of small molecule inhibitors with SOS1.

Fluorescence-Based Guanine Nucleotide Exchange Factor (GEF) Assays

These assays are fundamental in determining the inhibitory effect of compounds on the catalytic activity of SOS1. Two primary formats are utilized:

1. BODIPY-FL-GDP Dissociation Assay: This assay monitors the SOS1-catalyzed release of a fluorescently labeled GDP analog (BODIPY-FL-GDP) from Ras. Inhibition of this process by a compound results in a decrease in the rate of fluorescence change.

Protocol:

• Prepare a reaction mixture containing Ras pre-loaded with BODIPY-FL-GDP in a suitable assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM MgCl₂).

• Add the test compound (e.g., NSC-658497) at various concentrations.

• Initiate the exchange reaction by adding the catalytic domain of SOS1 (SOS1cat).

• Monitor the decrease in fluorescence intensity over time using a fluorescence plate reader.

• Calculate the initial rates of GDP dissociation and determine the IC₅₀ value of the inhibitor.

2. BODIPY-TR-GTP Loading Assay: This assay measures the incorporation of a fluorescently labeled GTP analog (BODIPY-TR-GTP) into Ras, catalyzed by SOS1. An effective inhibitor will reduce the rate of GTP loading.

Protocol:

• Prepare a reaction mixture containing nucleotide-free Ras in assay buffer.

• Add the test compound at various concentrations.

• Initiate the reaction by adding SOS1cat and BODIPY-TR-GTP.

• Monitor the increase in fluorescence intensity over time.

• Determine the IC₅₀ value of the inhibitor from the dose-response curve.

Microscale Thermophoresis (MST)

MST is a powerful technique to quantify the binding affinity between a protein and a ligand in solution. It measures the directed movement of molecules along a temperature gradient, which is altered upon binding.

Protocol:

• Label one of the binding partners (e.g., SOS1) with a fluorescent dye.

• Prepare a series of dilutions of the unlabeled binding partner (e.g., NSC-658497).

• Mix the fluorescently labeled protein at a constant concentration with each dilution of the unlabeled ligand.

• Load the samples into capillaries and measure the thermophoretic movement using an MST instrument.

• Plot the change in thermophoresis against the ligand concentration and fit the data to a binding model to determine the dissociation constant (Kd).

GST-Ras Pull-Down Assay

This biochemical assay is used to qualitatively or semi-quantitatively assess the ability of an inhibitor to disrupt the interaction between SOS1 and Ras.

Protocol:

• Immobilize GST-tagged Ras on glutathione-agarose beads.

• Incubate the beads with purified SOS1 protein in the presence of varying concentrations of the test inhibitor.

• After incubation, wash the beads to remove unbound proteins.

• Elute the bound proteins from the beads.

• Analyze the eluted proteins by SDS-PAGE and Western blotting using an anti-SOS1 antibody to detect the amount of SOS1 that was pulled down by GST-Ras. A decrease in the amount of pulled-down SOS1 in the presence of the inhibitor indicates disruption of the interaction.

Visualizing the Molecular Landscape

To further clarify the intricate processes involved, the following diagrams, generated using the DOT language for Graphviz, illustrate the SOS1 signaling pathway, the experimental workflow for inhibitor characterization, and the logical relationship of NSC-658497's binding to its inhibitory function.

Caption: The SOS1-mediated Ras activation pathway.

Caption: Experimental workflow for identifying and characterizing SOS1 inhibitors.

Caption: Logical flow of NSC-658497's mechanism of action.

References

• 1. revvity.com [revvity.com]
• 2. rcsb.org [rcsb.org]
• 3. opnme.com [opnme.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. BAY-293 is a Selective KRas-SOS1 Inhibitor for RAS-Driven Tumors Treatment | MedChemExpress [medchemexpress.eu]
• 7. sgc-ffm.uni-frankfurt.de [sgc-ffm.uni-frankfurt.de]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. axonmedchem.com [axonmedchem.com]
• 12. BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rcsb.org [rcsb.org]
• 14. Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading | Molecular Cancer Therapeutics | American Association for Cancer Research [aacrjournals.org]

The Synergistic Potential of SOS1 Inhibition in Combination Cancer Therapy: A Comparative Guide

While direct combination studies on the SOS1 inhibitor NSC-658497 are limited in publicly available research, a wealth of preclinical data on other SOS1 inhibitors with the same mechanism of action reveals a strong potential for synergistic anti-cancer effects when combined with various targeted therapies. This guide provides a comparative overview of the synergistic effects observed when inhibiting SOS1 in combination with other anticancer drugs, offering insights for researchers, scientists, and drug development professionals.

The Son of Sevenless 1 (SOS1) protein is a crucial guanine nucleotide exchange factor (GEF) that activates the RAS family of small GTPases, key signaling molecules that are frequently mutated or hyperactivated in human cancers. By inhibiting SOS1, compounds like NSC-658497 block the RAS signaling pathway, leading to reduced cancer cell proliferation.[1] This guide explores the synergistic potential of this therapeutic strategy by examining preclinical studies of other well-characterized SOS1 inhibitors in combination with established cancer drugs.

Synergistic Combinations with SOS1 Inhibitors

The primary rationale for combining SOS1 inhibitors with other anticancer agents is to overcome intrinsic and acquired resistance and to enhance the depth and duration of tumor response. This is often achieved by targeting the RAS signaling pathway at multiple nodes or by co-targeting parallel survival pathways.

Combination with KRAS G12C Inhibitors

The development of specific inhibitors for the KRAS G12C mutation has been a significant breakthrough in oncology. However, adaptive resistance often limits their efficacy. Combining a KRAS G12C inhibitor with a SOS1 inhibitor has been shown to be a highly effective strategy to overcome this resistance.

Experimental Data Summary:

Cancer Type	SOS1 Inhibitor	KRAS G12C Inhibitor	Key Synergistic Effects	Reference
Non-Small Cell Lung Cancer (NSCLC)	BI-3406	Adagrasib	Stronger anti-proliferative effects in 6 out of 11 KRAS G12C-driven cell lines. Enhanced and extended suppression of RAS-MAPK signaling.	[2]
Colorectal Cancer (CRC)	BI-3406	Adagrasib	Delayed emergence of acquired resistance. Re-establishment of anti-proliferative activity in resistant models.	[2]
Pancreatic Cancer	SIAIS562055 (PROTAC)	MRTX849	Synergistic tumor growth inhibition (TGI) of 110.1% and 100% partial tumor regression in a MIA PaCa-2 xenograft model.	[3]
Lung Adenocarcinoma	BI-3406	MRTX1133	Significantly enhanced antitumor effect in KRAS G12D allografts.	[4]

Signaling Pathway:

The combination of a SOS1 inhibitor and a KRAS G12C inhibitor leads to a more profound and sustained blockade of the RAS-MAPK signaling pathway. The KRAS G12C inhibitor traps the mutant KRAS in an inactive state, while the SOS1 inhibitor prevents the activation of remaining wild-type and mutant RAS proteins. This dual blockade mitigates the feedback reactivation of the pathway that often occurs with single-agent KRAS G12C inhibition.

Fig. 1: Dual inhibition of the RAS pathway.

Combination with MEK Inhibitors

MEK inhibitors, which act downstream of RAS, have shown clinical activity in some RAS-mutant tumors. However, their efficacy is often limited by feedback activation of the pathway upstream of MEK. Combining a SOS1 inhibitor with a MEK inhibitor can overcome this resistance mechanism.

Experimental Data Summary:

Cancer Type	SOS1 Inhibitor	MEK Inhibitor	Key Synergistic Effects	Reference
KRAS-driven Cancers	BI-3406	Trametinib	Strong synergistic anti-proliferative effects in vitro. Elicits tumor regressions in xenograft models.	[5]
Pancreatic Cancer (MIA PaCa-2)	BI-3406	Trametinib	Counteracted adaptive resistance to MEK inhibitor treatment.	[6]
Colorectal Cancer (LoVo)	BI-3406	Trametinib	Enhanced pathway blockade and tumor regressions in vivo.	[5]

Signaling Pathway:

Inhibition of MEK leads to a reduction in ERK signaling, which in turn relieves a negative feedback loop that normally dampens signaling from receptor tyrosine kinases (RTKs) to RAS. This results in increased SOS1-mediated RAS activation, thereby reactivating the pathway. A SOS1 inhibitor blocks this feedback-driven reactivation, leading to a more complete and durable pathway inhibition.

Fig. 2: Overcoming feedback activation.

Combination with EGFR Inhibitors

In EGFR-mutant cancers, particularly NSCLC, acquired resistance to EGFR tyrosine kinase inhibitors (TKIs) is a major clinical challenge. SOS1 can mediate bypass signaling that contributes to this resistance.

Experimental Data Summary:

Cancer Type	SOS1 Inhibitor	EGFR Inhibitor	Key Synergistic Effects	Reference
EGFR-mutant NSCLC	BAY-293	Osimertinib	Strong synergy in 3D spheroid cultures. Marked inhibition of both Raf/MEK/ERK and PI3K/AKT signaling.	[7]

Signaling Pathway:

While EGFR inhibitors effectively block the primary oncogenic driver, cancer cells can develop resistance by activating parallel signaling pathways that converge on RAS. By inhibiting SOS1, a common node for many of these bypass pathways, it is possible to restore sensitivity to EGFR inhibitors.

Fig. 3: Blocking bypass signaling pathways.

Combination with BCR-ABL Inhibitors

In Chronic Myeloid Leukemia (CML), the BCR-ABL fusion protein drives cancer cell proliferation, in part through the RAS pathway. SOS1 has been identified as a downstream node of BCR-ABL signaling.

Experimental Data Summary:

Cancer Type	SOS1 Inhibitor	BCR-ABL Inhibitor	Key Synergistic Effects	Reference
Chronic Myeloid Leukemia (CML)	SIAIS562055 (PROTAC)	Imatinib	Synergistic antitumor effects in vitro and in vivo. Enhanced TGI of 96.3% in a K562 xenograft model.	[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are generalized protocols for key experiments used to assess synergy.

Cell Viability and Synergy Assessment

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Drug Treatment: Cells are treated with a range of concentrations of the SOS1 inhibitor, the combination partner drug, and the combination of both drugs. A vehicle control (e.g., DMSO) is also included.

• Viability Assay: After a defined incubation period (e.g., 72 hours), cell viability is measured using assays such as MTS or CellTiter-Glo.

• Synergy Calculation: The combination index (CI) is calculated using the Chou-Talalay method. A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.

Western Blotting for Signaling Pathway Analysis

• Cell Lysis: After drug treatment, cells are lysed to extract proteins.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is incubated with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., ERK, AKT, RAS).

• Detection: After incubation with a secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

In Vivo Xenograft Models

• Tumor Implantation: Immunocompromised mice are subcutaneously injected with cancer cells.

• Tumor Growth and Randomization: Once tumors reach a palpable size, mice are randomized into different treatment groups (vehicle, single agents, combination).

• Drug Administration: Drugs are administered according to a predefined schedule and route (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation markers like Ki67).

Experimental Workflow Diagram:

References

• 1. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combined KRASG12C and SOS1 inhibition enhances and extends the anti-tumor response in KRASG12C-driven cancers by addressing intrinsic and acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SIAIS-562055, a SOS1 PROTAC with activity in models of KRAS-mutant tumors and BCR-ABL-positive leukemia | BioWorld [bioworld.com]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling NSC-658497

Essential Safety and Handling Guide for NSC-658497

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

Compound Identification and Properties

A summary of the known properties of NSC-658497 is provided below. The lack of extensive published safety data necessitates treating this compound with a high degree of caution.

Property	Data
Chemical Name	(Z)-3-(((Z)-5-(4-nitrobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)methylene)chroman-2,4-dione[1]
CAS Number	909197-38-2[1]
Molecular Formula	C₂₀H₁₀N₂O₆S₂[1]
Molecular Weight	438.42 g/mol [2]
Occupational Exposure Limits (OELs)	Not established. Handle as a potent compound and minimize exposure.
Toxicity Data (LD50/LC50)	Not available. Assume high toxicity.
Physical Appearance	Solid (Appearance may vary by manufacturer)
Solubility	Information on solubility in common laboratory solvents should be requested from the supplier.
Storage	Store in a dry, dark place at 0-4°C for the short term (days to weeks) or -20°C for the long term (months to years).[2]

Personal Protective Equipment (PPE)

Due to the unknown toxicological profile of NSC-658497, robust personal protective equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact. The following PPE should be worn at all times when handling the compound:

• Gloves : Two pairs of nitrile gloves are recommended. Change gloves immediately if they become contaminated.[3]

• Lab Coat : A disposable, back-fastening gown made of a low-permeability fabric should be worn over personal clothing.[3]

• Eye Protection : ANSI-rated safety glasses with side shields or chemical splash goggles are required.

• Respiratory Protection : When handling the solid compound outside of a certified chemical fume hood or other ventilated enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is necessary to prevent inhalation of airborne particles.

Operational Plan: Safe Handling Procedures

Adherence to the following procedural steps is critical for minimizing exposure risk during the handling of NSC-658497.

3.1. Designated Work Area

• All handling of NSC-658497, including weighing, reconstitution, and aliquoting, must be conducted in a designated area, preferably within a certified chemical fume hood or a powder containment hood.

• The work surface should be covered with a disposable, plastic-backed absorbent pad to contain any potential spills.[3]

3.2. Weighing and Reconstitution

• Before handling, ensure all necessary PPE is correctly donned.

• Perform all weighing operations of the solid compound within a ventilated enclosure to minimize the risk of inhaling airborne powder.

• When reconstituting the compound, add the solvent slowly and carefully to avoid splashing.

• Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

3.3. Experimental Use

• When adding the compound to cell cultures or other experimental systems, use techniques that minimize the generation of aerosols.

• All equipment that comes into direct contact with NSC-658497, such as pipette tips and vials, should be considered contaminated and disposed of as hazardous waste.

Disposal Plan

Proper disposal of NSC-658497 and all contaminated materials is essential to prevent environmental contamination and accidental exposure.

• Solid Waste : All solid waste contaminated with NSC-658497, including empty vials, pipette tips, gloves, and disposable lab coats, should be collected in a dedicated, clearly labeled hazardous waste container.[4]

• Liquid Waste : All liquid waste containing NSC-658497 should be collected in a sealed, leak-proof hazardous waste container. Do not dispose of this waste down the drain.

• Waste Disposal : Follow all institutional and local regulations for the disposal of hazardous chemical waste. This typically involves arranging for pickup by your institution's Environmental Health and Safety (EHS) department.[5]

Emergency Procedures

• Skin Contact : Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spills : In the event of a spill, evacuate the immediate area. If the spill is small, it can be cleaned up by trained personnel wearing appropriate PPE. Use a spill kit with absorbent materials to contain and clean up the spill. All materials used for cleanup must be disposed of as hazardous waste. For large spills, evacuate the area and contact your institution's EHS department.

Visual Workflow for Safe Handling of NSC-658497

The following diagram illustrates the logical workflow for the safe handling and disposal of NSC-658497 in a research laboratory setting.

Caption: Workflow for the safe handling and disposal of NSC-658497.

References

• 1. NSC 658497| CAS 909197-38-2 [dcchemicals.com]
• 2. medkoo.com [medkoo.com]
• 3. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]